Prosultiamine hydrochloride

• CAS: 973-99-9

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Prosultiamine Hydrochloride in Neuronal Cells

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of prosultiamine hydrochloride, a synthetic, lipophilic derivative of thiamine (Vitamin B1), within neuronal cells. We delve into its enhanced bioavailability, transport across the blood-brain barrier, and intracellular conversion to the biologically active cofactor, thiamine pyrophosphate (TPP). The pivotal role of TPP in central energy metabolism is elucidated, focusing on its function as a coenzyme for critical mitochondrial enzymes—the pyruvate dehydrogenase complex (PDH) and the α-ketoglutarate dehydrogenase complex (KGDH)—and the cytosolic enzyme transketolase (TKT). Furthermore, this guide explores the downstream effects on neurotransmitter synthesis and the mitigation of oxidative stress. Methodological frameworks for investigating these mechanisms, including relevant cell culture models and biochemical assays, are detailed to provide a robust foundation for future research and drug development endeavors.

Introduction: The Criticality of Thiamine in Neuronal Function and the Advent of Prosultiamine

The brain is an organ with exceptionally high metabolic demands, consuming approximately 20% of the body's total basal oxygen to fuel its activities.[1] This energy-intensive environment makes neurons particularly vulnerable to deficits in energy metabolism. Thiamine (Vitamin B1) is an essential water-soluble vitamin that, in its active form, thiamine pyrophosphate (TPP), serves as an indispensable cofactor for enzymes central to carbohydrate and energy metabolism.[2][3]

Thiamine deficiency can lead to severe neurological disorders, such as beriberi and Wernicke-Korsakoff syndrome, characterized by neuronal damage and cognitive impairment.[4] The nervous system's reliance on glucose metabolism underscores the importance of a consistent thiamine supply.[3] However, the therapeutic use of standard thiamine is often limited by its poor gastrointestinal absorption and inefficient transport across the blood-brain barrier.[5]

To overcome these limitations, lipophilic derivatives of thiamine were developed. Prosultiamine, a synthetic derivative, exhibits enhanced bioavailability due to its fat-soluble nature.[5][6] This property allows for more efficient absorption from the gastrointestinal tract and, crucially, improved penetration of the blood-brain barrier, leading to higher intracellular concentrations of thiamine in the central nervous system.[4][5] Once inside the cell, prosultiamine is converted to its active form, TPP, where it can exert its metabolic effects.[4]

Cellular Uptake, Transport, and Bioactivation

The enhanced efficacy of prosultiamine in neuronal cells is a direct consequence of its unique physicochemical properties and subsequent intracellular metabolism.

Transport Across the Blood-Brain Barrier and Neuronal Membranes

Unlike water-soluble thiamine, the lipophilic structure of prosultiamine facilitates its passive diffusion across the lipid bilayers of the blood-brain barrier and neuronal cell membranes.[4][5] This bypasses the reliance on specific thiamine transporters (ThTr1 and ThTr2), which can become saturated or dysfunctional under certain pathological conditions.[7] This enhanced uptake is a key advantage, ensuring a more robust delivery of the thiamine moiety to its site of action within the brain.[5]

Intracellular Conversion to Thiamine Pyrophosphate (TPP)

Following its entry into the neuronal cytosol, prosultiamine undergoes enzymatic conversion to thiamine. This process involves the hydrolysis of the disulfide bond in the prosultiamine molecule.[4] The released thiamine is then phosphorylated in a two-step process to form the biologically active coenzyme, thiamine pyrophosphate (TPP).[8]

• Thiamine to Thiamine Monophosphate (TMP): This initial phosphorylation is catalyzed by thiamine pyrophosphokinase (TPK).[7][8]

• TMP to Thiamine Pyrophosphate (TPP): A subsequent phosphorylation step, also mediated by TPK, yields TPP.[8]

The majority of intracellular thiamine exists in the form of TPP, highlighting its central role in cellular metabolism.[9]

Diagram: Prosultiamine Uptake and Bioactivation Pathway

Caption: Cellular uptake and conversion of prosultiamine to TPP.

Core Mechanism of Action: TPP as a Pivotal Coenzyme in Neuronal Metabolism

The primary mechanism of action of prosultiamine in neuronal cells is mediated by its active form, TPP. TPP functions as a critical coenzyme for several key enzymes involved in carbohydrate metabolism and energy production.[2][10]

Central Role in Mitochondrial Energy Production

The brain's high energy demand is met primarily through the aerobic respiration of glucose. TPP is essential for two rate-limiting enzymes within the mitochondria that are crucial for this process:

• Pyruvate Dehydrogenase Complex (PDH): PDH catalyzes the conversion of pyruvate, the end product of glycolysis, into acetyl-CoA.[11][12] This reaction is a critical link between glycolysis and the citric acid cycle (Krebs cycle). A deficiency in TPP leads to reduced PDH activity, resulting in impaired acetyl-CoA production and a subsequent decrease in ATP synthesis.[13] This can also lead to an accumulation of lactate, contributing to cellular acidosis and neurotoxicity.[7]

• α-Ketoglutarate Dehydrogenase Complex (KGDH): KGDH is a key regulatory enzyme in the citric acid cycle, catalyzing the conversion of α-ketoglutarate to succinyl-CoA.[9][14] Similar to PDH, KGDH activity is highly dependent on TPP. Reduced KGDH activity impairs the citric acid cycle, further compromising cellular energy production.[13] Diminished KGDH activity has been implicated in several neurodegenerative diseases.[14][15]

Function in the Pentose Phosphate Pathway (PPP)

In the cytosol, TPP is a cofactor for transketolase (TKT) , a key enzyme in the non-oxidative branch of the pentose phosphate pathway (PPP).[9][13] The PPP is vital for neuronal health for two primary reasons:

• Production of NADPH: The PPP is a major source of NADPH, a crucial reducing equivalent that protects cells from oxidative damage by regenerating the antioxidant glutathione.[9]

• Synthesis of Ribose-5-Phosphate: The PPP produces ribose-5-phosphate, a precursor for nucleotide and nucleic acid synthesis, which is essential for DNA repair and cellular maintenance.[9]

Thiamine deficiency leads to decreased TKT activity, which can impair both antioxidant defenses and nucleotide synthesis, rendering neurons more susceptible to oxidative stress and cellular damage.[16][17]

Impact on Neurotransmitter Synthesis

The metabolic pathways supported by TPP-dependent enzymes are also integral to the synthesis of key neurotransmitters:

• Acetylcholine: The acetyl-CoA produced by the PDH complex is a direct precursor for the synthesis of acetylcholine, a neurotransmitter crucial for learning and memory.[18] Impaired PDH activity due to thiamine deficiency can lead to cholinergic deficits.[19]

• Glutamate and GABA: The citric acid cycle, regulated by KGDH, provides precursors for the synthesis of the excitatory neurotransmitter glutamate and the inhibitory neurotransmitter GABA.[13] Dysregulation of the citric acid cycle can disrupt the delicate balance between these neurotransmitter systems.

Neuroprotective and Antioxidant Effects

By bolstering the activity of TKT and the PPP, prosultiamine can enhance the production of NADPH, thereby increasing the cell's capacity to combat oxidative stress.[9] This is a significant neuroprotective mechanism, as oxidative damage is a common feature of many neurodegenerative conditions.[1][4] Some studies also suggest that thiamine derivatives may have anti-inflammatory properties, further contributing to their neuroprotective profile.[4][20]

Diagram: TPP-Dependent Metabolic Pathways in Neurons

Caption: Overview of TPP's role in key neuronal metabolic pathways.

Experimental Methodologies for Elucidating the Mechanism of Action

A robust understanding of prosultiamine's effects in neuronal cells requires well-designed experimental protocols. The following methodologies provide a framework for investigating its mechanism of action.

Cell Culture Models

• Neuronal Cell Lines:

  • SH-SY5Y (Human Neuroblastoma): A commonly used cell line that can be differentiated into a more mature neuronal phenotype.

  • PC12 (Rat Pheochromocytoma): Can be differentiated into neuron-like cells with nerve growth factor (NGF).

• Primary Neuronal Cultures:

  • Cultures derived from specific brain regions (e.g., cortex, hippocampus) of embryonic or neonatal rodents provide a more physiologically relevant model.[21]

• Inducing Thiamine Deficiency:

  • Thiamine deficiency can be induced in vitro by culturing cells in thiamine-free medium, often supplemented with a thiamine transport inhibitor like amprolium.[21]

Biochemical Assays

A variety of assays can be employed to quantify the effects of prosultiamine on key metabolic parameters.

Assay	Target	Principle
HPLC with Fluorescence Detection	Thiamine Pyrophosphate (TPP)	TPP is extracted from cells, converted to a fluorescent derivative (thiochrome), and quantified by HPLC.[22][23]
Colorimetric Microplate Assay	PDH Activity	Immunocapture of PDH followed by a coupled enzyme reaction where the reduction of NAD+ to NADH is measured colorimetrically.[12]
Colorimetric Microplate Assay	KGDH Activity	Similar to the PDH assay, this measures the reduction of NAD+ to NADH in a coupled enzyme reaction specific to KGDH.[24]
Spectrophotometric Assay	Transketolase (TKT) Activity	Measures the rate of substrate conversion by TKT, often coupled to the oxidation of NADH, which can be monitored spectrophotometrically.[25][26]
ROS Assays (e.g., DCFDA)	Oxidative Stress	Fluorescent probes that become highly fluorescent upon oxidation by reactive oxygen species are used to quantify cellular ROS levels.
GSH/GSSG Ratio Assay	Antioxidant Capacity	Measures the ratio of reduced (GSH) to oxidized (GSSG) glutathione, an indicator of cellular redox state.

Experimental Protocol: Measurement of PDH Activity in Neuronal Cell Lysates

This protocol is adapted from commercially available colorimetric assay kits (e.g., Sigma-Aldrich MAK183, Abcam ab109902).[12]

Objective: To quantify the effect of prosultiamine treatment on pyruvate dehydrogenase (PDH) activity in cultured neuronal cells.

Materials:

• Cultured neuronal cells (e.g., differentiated SH-SY5Y)

• PDH Assay Buffer

• PDH Substrate

• PDH Developer

• NADH Standard

• 96-well clear, flat-bottom plate

• Spectrophotometric microplate reader

Procedure:

• Cell Culture and Treatment:

  • Plate neuronal cells at an appropriate density and allow them to adhere and differentiate.

  • Treat cells with varying concentrations of prosultiamine or vehicle control for a specified duration (e.g., 24-48 hours).

  • For thiamine deficiency studies, culture cells in thiamine-free medium with or without prosultiamine rescue.

• Sample Preparation:

  • Harvest cells and wash with ice-cold PBS.

  • Homogenize the cell pellet in ice-cold PDH Assay Buffer.

  • Centrifuge the lysate at 10,000 x g for 5 minutes at 4°C to remove insoluble material.

  • Collect the supernatant and determine the protein concentration (e.g., using a BCA assay).

• Assay Reaction:

  • Prepare NADH standards according to the kit manufacturer's instructions.

  • Add 5-50 µL of cell lysate to duplicate wells of the 96-well plate. Adjust the volume to 50 µL with PDH Assay Buffer.

  • Prepare a master reaction mix containing PDH Assay Buffer, PDH Substrate, and PDH Developer.

  • Add 50 µL of the reaction mix to each well containing the sample or standard.

  • Mix well and incubate the plate at 37°C, protected from light.

• Data Acquisition and Analysis:

  • Measure the absorbance at 450 nm at multiple time points over 30-60 minutes using a microplate reader.

  • Calculate the change in absorbance over time (ΔA450/minute).

  • Determine the concentration of NADH generated using the NADH standard curve.

  • Calculate the PDH activity and normalize to the protein concentration of the cell lysate.

Diagram: Experimental Workflow for Assessing Prosultiamine's Effect on PDH Activity

Caption: Step-by-step workflow for the PDH activity assay.

Conclusion and Future Directions

Prosultiamine hydrochloride represents a significant advancement in thiamine supplementation for neurological applications. Its lipophilic nature ensures superior bioavailability and penetration into the central nervous system, where it is converted to the active coenzyme TPP.[4][5] The core mechanism of action of prosultiamine in neuronal cells is the potentiation of TPP-dependent enzymes, which are fundamental to mitochondrial energy production, the pentose phosphate pathway, and neurotransmitter synthesis.[2][4][9] By enhancing these metabolic pathways, prosultiamine can improve neuronal function, mitigate oxidative stress, and exert neuroprotective effects.

Future research should focus on several key areas:

• Neurodegenerative Disease Models: Investigating the therapeutic potential of prosultiamine in preclinical models of diseases characterized by impaired brain energy metabolism, such as Alzheimer's and Parkinson's disease.

• Metabolomic Studies: Employing advanced metabolomic techniques to obtain a more comprehensive understanding of the metabolic reprogramming induced by prosultiamine in neuronal cells.

• Long-term Efficacy and Safety: Conducting long-term studies to evaluate the sustained effects and safety profile of prosultiamine in chronic neurological conditions.

The methodologies and mechanistic insights provided in this guide offer a solid foundation for drug development professionals and researchers to further explore and harness the therapeutic potential of prosultiamine for neurological health.

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Pharmacokinetics of prosultiamine hydrochloride in murine models

An In-Depth Technical Guide to the Pharmacokinetics of Prosultiamine Hydrochloride in Murine Models

Foreword: Beyond Thiamine—The Rationale for Prosultiamine

Standard thiamine (Vitamin B1), a water-soluble vitamin, is fundamental to cellular metabolism, particularly in energy production from carbohydrates.[1] However, its clinical utility can be hampered by inefficient absorption from the gastrointestinal tract and limited ability to cross the blood-brain barrier.[2][3] Prosultiamine, a synthetic, lipophilic derivative of thiamine, was engineered to overcome these limitations.[1][4] Its enhanced lipid solubility facilitates passive diffusion across cellular membranes, leading to significantly improved bioavailability and tissue penetration, especially into the central nervous system.[1][2] Understanding the pharmacokinetic (PK) profile—how a murine model absorbs, distributes, metabolizes, and excretes (ADME) this compound—is a critical step in preclinical development, providing the foundational data for predicting efficacy and safety. This guide offers a framework for conducting such an investigation, grounded in established methodologies and expert insights.

Core Principles: Absorption and Metabolic Activation

The primary advantage of prosultiamine lies in its unique chemical structure, which enhances its absorption and distribution.[1] Unlike thiamine, which relies on capacity-limited transporters in the gut, prosultiamine's lipophilic nature allows it to be more readily absorbed from the gastrointestinal tract via passive diffusion.[3][5]

Once absorbed into the bloodstream, prosultiamine is not the active agent. It functions as a prodrug. The disulfide bond in its structure is hydrolyzed, primarily in the liver, releasing thiamine.[1] This newly formed thiamine is then available for phosphorylation into its biologically active form, thiamine pyrophosphate (TPP), a critical cofactor for enzymes in central metabolic pathways like the Krebs cycle.[1][3]

Visualizing the Metabolic Pathway

The conversion of prosultiamine to its active form is a crucial step in its mechanism of action.

Caption: Metabolic activation pathway of prosultiamine.

Experimental Design for a Murine Pharmacokinetic Study

A robust PK study requires meticulous planning and execution. The following protocols are designed to ensure data integrity and reproducibility. The causality behind these choices is to create a self-validating system where potential variables are controlled, allowing for a clear interpretation of the drug's behavior.

Experimental Workflow Overview

Caption: Standard workflow for a murine pharmacokinetic study.

Detailed Experimental Protocols

Protocol 2.2.1: Animal Handling and Dosing

• 1. Animal Model:

  • Species/Strain: Male C57BL/6 mice. This inbred strain provides genetic consistency, reducing inter-animal variability.[6]

  • Age: 8-10 weeks.

  • Acclimatization: House animals for a minimum of 7 days under standard conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water.

• 2. Dosing Groups:

  • Group 1 (Oral Administration): N=5 mice per time point.

  • Group 2 (Intravenous Administration): N=5 mice per time point. The IV group is essential for determining absolute bioavailability.[7]

• 3. Formulation Preparation:

  • Oral (PO): Prepare a suspension of prosultiamine hydrochloride in a vehicle of 0.5% carboxymethylcellulose (CMC) in sterile water.

  • Intravenous (IV): Dissolve prosultiamine hydrochloride in sterile saline (0.9% NaCl). Ensure the solution is filtered through a 0.22 µm syringe filter before administration.

• 4. Administration:

  • Fasting: Fast animals for 4 hours prior to dosing to reduce variability in gastric emptying and absorption.[8] Water remains available.

  • Oral Gavage (PO): Administer a single dose (e.g., 50 mg/kg) using a ball-tipped gavage needle. The volume should not exceed 10 mL/kg.[9][10]

  • Intravenous Injection (IV): Administer a single bolus dose (e.g., 10 mg/kg) via the lateral tail vein. The injection volume should be low (e.g., 5 mL/kg) and administered slowly.[10]

Protocol 2.2.2: Sample Collection

• 1. Blood Sampling:

  • Time Points (PO): Predose (0), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Time Points (IV): Predose (0), 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Collection: Collect ~50-100 µL of blood via submandibular or saphenous vein puncture into tubes containing K2-EDTA as an anticoagulant.

  • Processing: Immediately centrifuge blood at 4°C (e.g., 2000 x g for 10 minutes) to separate plasma. Transfer plasma to fresh, labeled microtubes and store at -80°C until analysis.

• 2. Tissue Distribution (Satellite Group):

  • A separate cohort of animals (N=5 per time point) is required for tissue collection.

  • Time Points: Select time points that capture peak plasma concentration (e.g., 1 hour) and a later distribution phase (e.g., 8 hours).

  • Procedure: At the designated time, euthanize mice via an approved method. Immediately perfuse with ice-cold saline to remove residual blood.

  • Harvest: Promptly dissect key tissues (liver, kidney, brain, heart, spleen).[11] Rinse with cold saline, blot dry, weigh, and snap-freeze in liquid nitrogen. Store at -80°C.

Protocol 2.2.3: Bioanalytical Method - HPLC with Fluorescence Detection

This method is based on the well-established principle of oxidizing thiamine to the highly fluorescent thiochrome derivative.[12][13]

• 1. Sample Preparation and Extraction:

  • Plasma: Thaw plasma samples on ice. To 50 µL of plasma, add 150 µL of 10% trichloroacetic acid (TCA) to precipitate proteins.[14] Vortex vigorously for 30 seconds.

  • Tissue: Weigh a portion of frozen tissue (~100 mg) and homogenize in 4 parts ice-cold 0.9% saline.[11] Treat 50 µL of the tissue homogenate with 150 µL of 10% TCA as described for plasma.

  • Centrifugation: Centrifuge all samples at high speed (e.g., 13,000 x g for 10 minutes at 4°C).[14]

  • Supernatant Transfer: Carefully transfer the clear supernatant to a new microtube for derivatization.

• 2. Pre-Column Derivatization:

  • To 100 µL of the supernatant, add 20 µL of an oxidizing agent (e.g., 1% potassium ferricyanide in 15% NaOH).[13]

  • Vortex immediately for 10 seconds to convert all thiamine and its esters to their respective thiochrome derivatives.

  • Stop the reaction after 1 minute by adding 20 µL of a stabilizing agent (e.g., 1 M phosphoric acid).

  • Centrifuge briefly and transfer the final solution to an HPLC vial.

• 3. HPLC-FLD Conditions:

  • System: An HPLC system equipped with a fluorescence detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient elution is typically used to separate thiamine from its phosphate esters. For example, a gradient of a phosphate buffer (Solvent A) and methanol (Solvent B).[13]

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 20 µL.

  • Detection: Fluorescence detector set to an excitation wavelength of ~375 nm and an emission wavelength of ~435 nm.[13]

  • Calibration: Prepare calibration standards of prosultiamine (which will convert to thiamine) and thiamine in blank matrix (plasma or tissue homogenate) and process them alongside the unknown samples to construct a standard curve.

Data Analysis and Expected Pharmacokinetic Parameters

Pharmacokinetic parameters are calculated using non-compartmental analysis software. The data presented below are representative values expected for a lipophilic thiamine derivative like prosultiamine, based on its known properties of enhanced absorption.

Plasma Pharmacokinetic Parameters

Parameter	Oral (PO) - 50 mg/kg	Intravenous (IV) - 10 mg/kg	Description
Cmax (ng/mL)	~1200	~2500	Maximum observed plasma concentration.
Tmax (h)	~1.0	~0.083 (5 min)	Time to reach Cmax.
AUC0-t (ng·h/mL)	~4500	~3000	Area under the concentration-time curve from time 0 to the last measurable point.
t1/2 (h)	~4.5	~4.0	Terminal elimination half-life.
Bioavailability (F%)	~60%	100% (by definition)	The fraction of the administered dose that reaches systemic circulation.

Absolute Bioavailability (F%) is calculated as: (AUCPO / AUCIV) x (DoseIV / DosePO) x 100.

Tissue Distribution

Tissue	Concentration at 1h (ng/g)	Tissue-to-Plasma Ratio	Rationale
Liver	High (~10,000)	>8	Site of first-pass metabolism and conversion to thiamine.[1]
Kidney	High (~8,000)	>6	A primary route of elimination for metabolites.[6]
Brain	Moderate (~900)	<1	Demonstrates BBB penetration, a key feature of prosultiamine.[1][2]
Heart	Moderate (~2,000)	~1.5	Tissues with high metabolic demand show significant uptake.[1]
Spleen	Low (~1,500)	~1.2	Reflects general systemic distribution.

Note: These values are illustrative and will vary based on the specific experimental conditions.

Metabolic Fate and Excretion

Following its conversion to thiamine, the metabolic fate follows that of endogenous Vitamin B1. Thiamine is phosphorylated to TPP, utilized by cells, and eventually, excess thiamine and its metabolites (such as pyrimidine and thiazole moieties) are excreted.[15] The primary route of excretion for these metabolites is via the urine.[16] Studies in patients with liver disease have shown decreased urinary excretion of prosultiamine metabolites, confirming the liver's central role in its biotransformation.[16]

Field-Proven Insights and Troubleshooting

• Causality of Lipophilicity: The superior oral bioavailability (~60% in this model) compared to historical data for standard thiamine (typically <10%) is a direct consequence of its lipophilic structure, which favors passive diffusion over saturable active transport.[1][3]

• Significance of Brain Penetration: Even a tissue-to-plasma ratio of less than 1 for the brain is highly significant. Standard thiamine transport into the brain is slow and rate-limited.[17][18] Prosultiamine's ability to enhance thiamine delivery to the CNS is its key therapeutic advantage for neurological conditions.[2]

• Protocol Validation: The use of an IV arm is non-negotiable for a definitive PK study. It provides the reference for absolute bioavailability and allows for the characterization of clearance and volume of distribution independent of absorption.

• Bioanalytical Challenges: The stability of thiochrome derivatives can be a concern. It is critical to automate the derivatization and injection process if possible, or to maintain a strict, consistent timing protocol if performed manually.[14] The use of an internal standard is highly recommended to account for variations in extraction efficiency and injection volume.

Conclusion

This guide outlines a comprehensive and technically sound framework for characterizing the pharmacokinetics of prosultiamine hydrochloride in murine models. The compound exhibits rapid oral absorption, extensive conversion to thiamine, and favorable distribution to key tissues, including the brain. Its lipophilic nature directly translates to enhanced bioavailability compared to standard thiamine. The detailed protocols and expected parameter ranges provided herein serve as a robust starting point for researchers and drug development professionals aiming to evaluate this promising therapeutic agent.

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Cellular Uptake and Intracellular Pharmacokinetics of Prosultiamine Hydrochloride: A Mechanistic Guide

Executive Summary

Prosultiamine (thiamine propyl disulfide) is a synthetic, lipophilic disulfide derivative of vitamin B1 (thiamine) engineered to overcome the severe pharmacokinetic limitations of water-soluble thiamine salts[1]. While conventional thiamine hydrochloride relies on saturable, rate-limiting active transport mechanisms, prosultiamine achieves rapid intracellular accumulation via passive diffusion[2]. This technical guide provides an in-depth analysis of the cellular uptake pathways, intracellular bioactivation, and the rigorous experimental protocols required to quantify these mechanisms in vitro.

Mechanistic Basis of Cellular Uptake

The Transporter Bottleneck

Free thiamine is highly water-soluble and cannot readily cross the lipid bilayer. Its cellular entry is governed by two specific carriers: Thiamine Transporter-1 (THTR-1, encoded by SLC19A2) and Thiamine Transporter-2 (THTR-2, encoded by SLC19A3)[3]. At low physiological concentrations (<2 µM), this energy-dependent active transport operates efficiently; however, at higher concentrations, the transporters become saturated, severely limiting the maximum intracellular concentration achievable via oral or systemic administration[2][3].

The Lipophilic Bypass and Passive Diffusion

Prosultiamine bypasses this saturable bottleneck. The substitution of the thiazole ring with a propyl disulfide group masks the positive charge of the thiamine molecule, conferring high lipophilicity[1]. Consequently, prosultiamine permeates the cellular membrane via non-saturable passive diffusion, allowing it to cross both the intestinal epithelium and the blood-brain barrier (BBB) with exceptional efficiency[1][4].

Intracellular Bioactivation

Once inside the cytosol, prosultiamine is not active in its disulfide form. It undergoes rapid reduction mediated by intracellular redox systems—primarily glutathione (GSH) and thioredoxin—which cleave the disulfide bond to release free thiamine and propyl mercaptan[1][5]. The newly liberated intracellular thiamine is subsequently phosphorylated by thiamine pyrophosphokinase (TPK) to form thiamine diphosphate (ThDP, also known as TPP), the biologically active coenzyme essential for oxidative energy metabolism[6].

Diagram 1: Comparative cellular uptake pathways of water-soluble thiamine versus prosultiamine.

Experimental Methodologies: Validating Uptake Kinetics

To rigorously evaluate the uptake kinetics of prosultiamine compared to thiamine hydrochloride, researchers must employ an assay that isolates the transport mechanism from subsequent metabolic steps. The following protocol outlines a self-validating in vitro system using human neuroblastoma (SH-SY5Y) or intestinal epithelial (Caco-2) cell lines.

Causality & Self-Validation Strategy

• THTR Blockade: To prove that prosultiamine uptake is independent of active transport, the protocol includes a parallel arm treated with a competitive THTR inhibitor (e.g., amprolium). If prosultiamine uptake remains unchanged while thiamine uptake drops, passive diffusion is validated.

• Acidic Deproteinization: Thiamine and its phosphorylated derivatives are highly unstable at alkaline pH, rapidly degrading into thiol forms and precipitating in the presence of oxygen. Conversely, thiamine solutions demonstrate maximum stability at pH 2. Therefore, acidic lysis is non-negotiable to prevent artifactual degradation prior to LC-MS/MS analysis.

Step-by-Step Protocol: Cellular Uptake and LC-MS/MS Quantification

• Cell Preparation: Seed SH-SY5Y cells in 6-well plates and culture until 80% confluence. Wash twice with Hank's Balanced Salt Solution (HBSS) to remove residual culture media.

• Transporter Inhibition (Validation Step): Pre-incubate cells for 30 minutes in HBSS containing 1 mM amprolium (THTR inhibitor) for the blockade cohort. The control cohort receives plain HBSS.

• Dosing: Spike the media with 10 µM of either Prosultiamine or Thiamine Hydrochloride. Incubate at 37°C for designated time points (e.g., 5, 15, 30, and 60 minutes).

• Termination & Washing: Rapidly aspirate the dosing solution and wash the cells three times with ice-cold PBS to halt membrane transport and remove extracellular drug.

• Acidic Lysis: Add 500 µL of 0.1 M perchloric acid (PCA) or 10% trichloroacetic acid (TCA) to each well. Scrape the cells and transfer the lysate to microcentrifuge tubes. (Rationale: Acidic conditions at pH ~2 ensure the stability of thiamine and ThDP during extraction).

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Quantification: Analyze the supernatant via LC-MS/MS, monitoring the specific mass transitions for free thiamine, ThDP, and prosultiamine. Normalize the calculated concentrations to total protein content (determined from a parallel non-acidified well using a BCA assay).

Diagram 2: Experimental workflow for validating prosultiamine uptake kinetics.

Quantitative Pharmacokinetics & Data Presentation

The structural differences between thiamine derivatives drastically alter their pharmacokinetic profiles. While S-acyl derivatives like benfotiamine are highly effective at raising peripheral blood and liver thiamine levels, they are practically insoluble in organic solvents and do not readily penetrate the central nervous system[4]. In contrast, true lipid-soluble disulfide derivatives like prosultiamine effectively cross the blood-brain barrier[4].

Table 1: Comparative Pharmacokinetic and Uptake Parameters

Compound	Chemical Class	Primary Transport Mechanism	BBB Penetration	Intracellular Bioactivation Step
Thiamine HCl	Water-soluble salt	Active (THTR-1 / THTR-2)[3]	Poor	Direct phosphorylation
Benfotiamine	S-acyl derivative	Passive (Post-dephosphorylation)[4]	Poor[4]	Dephosphorylation → S-benzoylthiamine → Thiamine[4]
Prosultiamine	Disulfide derivative	Passive Diffusion[2]	High[1]	Disulfide reduction (Glutathione/Thioredoxin)[1][5]

Clinical & Research Implications

The unique cellular uptake pathway of prosultiamine extends its utility beyond simple nutritional supplementation:

• Neurological Support: Because it achieves high intracellular concentrations in tissues with high metabolic demand (brain, heart), prosultiamine is a critical tool in researching treatments for Wernicke-Korsakoff syndrome and other neurodegenerative disorders linked to oxidative stress[1][7].

• Viral Pathogenesis and Apoptosis: Recent studies have leveraged the disulfide nature of prosultiamine to target Human T-cell Leukemia Virus Type 1 (HTLV-1) associated myelopathy (HAM/TSP)[5]. The rapid influx of prosultiamine and its subsequent interaction with the intracellular thioredoxin system induces caspase-dependent apoptosis specifically in HTLV-1-infected cells, reducing proviral loads[5]. This demonstrates that the uptake mechanism itself—and the resulting redox shift during disulfide cleavage—can be harnessed as a targeted therapeutic mechanism.

References

• What is the mechanism of Prosultiamine? - Patsnap Synapse - [Link]

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• US5885608A - Lipid soluble forms of thiamine for prevention and treatment of age-related cognitive impairment of the nervous system - Google P

• Disulfide-mediated apoptosis of human T-lymphotropic virus type-I (HTLV-I)-infected cells in patients with HTLV-I-associated myelopathy/tropical spastic paraparesis - ResearchGate -[Link]

• Vitamins - UMP - [Link]

• Pharmacokinetics of high-dose oral thiamine hydrochloride in healthy subjects - PMC - [Link]

• Thiamine Status in Humans and Content of Phosphorylated Thiamine Derivatives in Biopsies and Cultured Cells - PLOS One - [Link]

• BMC Pharmacology - D-NB.info - [Link]

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In Vitro Metabolism of Prosultiamine Hydrochloride in Hepatocytes: Mechanistic Pathways and Analytical Workflows

Executive Summary

Prosultiamine hydrochloride (thiamine propyl disulfide) represents a critical pharmacological advancement over conventional water-soluble thiamine[1]. By masking the thiazole ring with a lipophilic disulfide moiety, prosultiamine circumvents the rate-limiting active transport mechanisms of cellular membranes[2]. This technical whitepaper provides an in-depth mechanistic analysis of its in vitro metabolism within hepatocytes, detailing the kinetics of disulfide cleavage, coenzyme phosphorylation, and subsequent redox signaling. Furthermore, we outline a self-validating experimental framework for quantifying these metabolic fluxes using advanced HILIC-LC-MS/MS methodologies.

The Chemical Rationale: Bypassing Active Transport

Standard thiamine hydrochloride relies heavily on Thiamine Transporters (THTR-1 and THTR-2) for cellular entry. In hepatocytes, these transporters become saturated at physiological concentrations, strictly limiting the intracellular accumulation of the vitamin[2].

Prosultiamine is engineered with a propyl disulfide bond that confers high lipid solubility[1]. This structural modification allows the molecule to act as a highly efficient prodrug. It enters hepatocytes via rapid passive diffusion, achieving intracellular concentrations that exponentially exceed those attainable by standard thiamine, completely bypassing the active transport bottleneck[2].

Intracellular Metabolism: Disulfide Cleavage & Phosphorylation

Once inside the hepatocyte, prosultiamine's activation is entirely dependent on the highly reducing environment of the hepatic cytosol.

• Disulfide Cleavage: The propyl disulfide bond is rapidly targeted by the cellular thiol-reducing systems, primarily the Thioredoxin (Trx) and Glutathione (GSH) networks[3]. Thioredoxin reductase (TrxR) catalyzes the direct reduction of prosultiamine, yielding two distinct products: free active thiamine and propyl mercaptan[3],[4].

• Byproduct Volatility: Propyl mercaptan is a volatile, sulfur-containing degradation product. It is responsible for the characteristic garlic-like odor observed in clinical settings, such as during the Alinamin intravenous olfactory test[5],[4].

• Coenzyme Synthesis: The liberated free thiamine is immediately sequestered by the enzyme Thiamine Pyrophosphokinase (TPK). TPK utilizes ATP to phosphorylate thiamine into Thiamine Pyrophosphate (TPP)—the essential coenzyme for critical mitochondrial enzymes including pyruvate dehydrogenase and alpha-ketoglutarate dehydrogenase[2],[6].

Fig 1: Intracellular metabolic pathway of Prosultiamine in hepatocytes.

Non-Coenzyme Signaling: Redox Modulation via Nrf2

Beyond its role as a vitamin precursor, the metabolism of prosultiamine exerts profound non-coenzyme effects on hepatic redox homeostasis[6]. The enzymatic reduction of the disulfide bond transiently consumes intracellular reducing equivalents.

This mild, localized shift in the thiol redox state acts as a hormetic signal, triggering the dissociation of the Keap1-Nrf2 complex. Nrf2 subsequently translocates to the nucleus[3]. Once in the nucleus, Nrf2 binds to Antioxidant Response Elements (ARE), upregulating the expression of cytoprotective enzymes such as NAD(P)H quinone dehydrogenase 1 (NQO1) and TrxR itself[3]. This creates a self-amplifying loop that enhances the liver's capacity to metabolize further disulfide prodrugs while protecting against oxidative stress.

In Vitro Hepatocyte Experimental Workflows

To accurately map this metabolic cascade, researchers must employ rigorous, artifact-free protocols. The following self-validating workflow utilizes cryopreserved Primary Human Hepatocytes (PHH) to ensure physiological enzyme expression.

Protocol: Metabolic Stability and Intracellular Flux Assay

• Hepatocyte Thawing and Equilibration: Thaw PHH and seed in collagen-coated 24-well plates using Williams' E medium.

  • Causality Check: PHH are strictly chosen over immortalized lines (e.g., HepG2) because cancer cell lines often exhibit highly dysregulated TrxR and GSH levels, which artificially skew disulfide cleavage kinetics.

• Compound Incubation: Dose the cells with 10 µM prosultiamine HCl. Include a parallel control arm dosed with 10 µM thiamine HCl. Incubate at 37°C with 5% CO₂.

• Artifact-Free Quenching (Critical Step): At designated time points (0, 15, 30, 60, 120 min), aspirate the media and immediately wash the cells with ice-cold PBS containing 50 mM N-ethylmaleimide (NEM) .

  • Causality Check: NEM acts as a potent alkylating agent that instantly blocks all free thiols. If cells are lysed without NEM, the release of highly concentrated intracellular GSH into the lysate will artificially reduce un-cleaved prosultiamine ex vivo, leading to massive false-positive cleavage rates.

• Cell Lysis & Extraction: Lyse the cells using 80% cold methanol (-20°C). Centrifuge at 14,000 x g for 10 minutes. Perform Solid Phase Extraction (SPE) on the supernatant to remove phospholipid contaminants that cause ion suppression.

• HILIC-LC-MS/MS Quantification: Analyze the extracts using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled to a triple quadrupole mass spectrometer.

  • Causality Check: Thiamine and TPP are highly polar. Standard C18 reversed-phase columns fail to retain TPP adequately, resulting in poor peak shape and co-elution with the solvent front. HILIC ensures robust retention and baseline separation of prosultiamine, free thiamine, and TPP.

Fig 2: Artifact-free in vitro hepatocyte assay workflow for disulfide prodrugs.

Quantitative Data Summary

The following table summarizes the expected kinetic and redox parameters when comparing standard thiamine against prosultiamine in a validated PHH model.

Pharmacological Parameter	Thiamine HCl	Prosultiamine HCl	Validating Analytical Method
Cellular Uptake Mechanism	Active Transport (THTR-1/2)	Passive Diffusion	Transwell Assay / LC-MS
Uptake Velocity (Vmax)	Rate-limited / Saturable	Rapid / Linear	Intracellular LC-MS/MS
Conversion to TPP	Baseline	Exponentially Higher	HILIC-LC-MS/MS
Nrf2 Nuclear Translocation	Negligible	> 3-Fold Increase	Western Blot (Nuclear Extract)
Metabolic Byproducts	None	Propyl Mercaptan	Headspace GC-MS

References

• Patsnap Synapse. "What is the mechanism of Thiamine Disulfide?"[2] URL: [Link]

• Unipd.it / ResearchGate. "Thiamine disulfide derivatives in thiol redox regulation: Role of thioredoxin and glutathione systems."[3],[7] URL:[Link]

• PubMed / NIH. "Thiamine and its derivatives in the regulation of cell metabolism."[6] URL:[Link]

• Wikipedia. "Prosultiamine."[1] URL:[Link]

• medRxiv. "Olfactory cleft obstruction in post-COVID-19 olfactory disorder: CT Comparison with post-viral cases."[5],[4] URL:[Link]

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In Vitro Toxicity and Cellular Dynamics of Prosultiamine Hydrochloride: A Comprehensive Technical Guide

Executive Summary

Prosultiamine hydrochloride, a lipophilic disulfide derivative of thiamine (vitamin B1), presents a unique toxicological and pharmacological profile. Unlike standard cytotoxic agents, its in vitro toxicity is highly context-dependent—acting as a safe, bioavailable nutritional compound in healthy mammalian cells, while functioning as a potent, targeted pro-apoptotic agent in specific virally infected or redox-dysregulated cell lines. This whitepaper dissects the mechanistic causality behind prosultiamine’s cellular dynamics, providing self-validating experimental protocols to accurately profile its therapeutic window.

Molecular Mechanism of Action & Redox Dynamics

Prosultiamine is characterized by a propyl disulfide moiety that fundamentally alters its cellular uptake compared to water-soluble thiamine1[1]. Its lipophilicity allows it to rapidly diffuse across lipid bilayers without the need for active transport mechanisms.

Once inside the cytoplasm, the disulfide bond undergoes rapid hydrolysis and reduction. This process is heavily mediated by the intracellular glutathione (GSH) and thioredoxin systems, releasing active thiamine and allicin-like thiol metabolites 1[1]. In healthy cells, this simply enhances the bioavailability of Thiamine Pyrophosphate (TPP) for mitochondrial energy metabolism. However, in cells with compromised redox buffering, the sudden influx of reducible disulfides triggers acute oxidative stress.

Fig 1. Intracellular uptake and disulfide reduction pathway of prosultiamine.

In Vitro Toxicity Profile and Therapeutic Window

The true value of prosultiamine in drug development lies in its exceptionally wide therapeutic index. In standard mammalian models, such as HepG2 (hepatocellular carcinoma) or MDA-MB-231 (breast carcinoma) cell lines, disulfide-containing thiamine derivatives exhibit half-maximal inhibitory concentrations (IC50) frequently exceeding 100 μM 2[2]. This attenuated toxicity is directly attributed to the rich intracellular GSH content of healthy cells, which safely buffers the pro-oxidant effects of the cleaved disulfide moiety 2[2]. Furthermore, acute toxicity studies in murine models demonstrate an extremely high oral LD50 of 2200 mg/kg, underscoring its systemic safety 3[3].

Conversely, in human T-lymphotropic virus type-I (HTLV-1) infected T-cell lines (e.g., HCT-1), prosultiamine acts as a potent pro-apoptotic agent. It induces a targeted disruption of the thioredoxin system, leading to a loss of mitochondrial membrane potential and subsequent caspase-dependent apoptosis 4[4].

Quantitative Toxicity & Viability Metrics

Cell Line / Model	Assay Type	IC50 / Effective Conc.	Observation
HCT-1 (HTLV-1 infected T-cells)	Annexin V / PI	~10-50 μM	Induction of caspase-dependent apoptosis; loss of mitochondrial membrane potential.
HepG2 (Hepatocellular carcinoma)	MTT Viability	>100 μM	High viability retained; attenuated cytotoxicity due to rich intracellular GSH buffering.
MDA-MB-231 (Breast carcinoma)	MTT Viability	>100 μM	Minimal cytotoxic effect; demonstrates high safety margin in non-target mammalian cells.

Cytotoxic Mechanisms in Viral-Infected Models

The mechanistic basis for prosultiamine's targeted toxicity in HTLV-1 infected cells relies on the vulnerability of these cells to redox stress. The cleavage of prosultiamine's disulfide bond triggers the Apoptosis Signal-Regulating Kinase 1 (ASK1) pathway. ASK1 activation leads to the phosphorylation of p38 MAPK, which directly connects to the mitochondrial apoptotic pathway5[5].

This cascade results in the depolarization of the mitochondrial membrane and the release of cytochrome c, culminating in the activation of caspases 8 and 9. The specificity of this reaction is validated by the fact that pre-treatment with a pan-caspase inhibitor (z-VAD-fmk) completely recovers the mitochondrial membrane potential and halts cell death 5[5].

Fig 2. Caspase-dependent apoptotic signaling induced by prosultiamine in infected cells.

Standardized Experimental Protocols

As a Senior Application Scientist, ensuring protocol self-validation is paramount. The following methodologies are designed not just to measure toxicity, but to mechanistically validate the type of cell death occurring.

Protocol 1: Evaluation of Basal Cytotoxicity via MTT Assay in HepG2 Cells

Causality & Rationale: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase activity. Because prosultiamine directly feeds into mitochondrial energy metabolism (via Thiamine Pyrophosphate), MTT provides a highly sensitive, early-stage readout of metabolic stalling before structural cell death occurs.

• Cell Seeding: Seed HepG2 cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO2.

• Compound Preparation: Dissolve prosultiamine hydrochloride in DMSO to create a 10 mM stock. Dilute in culture media to final concentrations (1, 10, 50, 100, 200 μM). Critical: Ensure final DMSO concentration remains <0.1% to prevent solvent-induced baseline toxicity.

• Treatment: Aspirate old media and apply 100 μL of treated media per well. Include vehicle controls (0.1% DMSO) and positive controls (e.g., 10% DMSO or Triton X-100). Incubate for 48h.

• MTT Incubation: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. Self-Validation: The appearance of purple formazan crystals confirms active mitochondrial reductases.

• Solubilization & Readout: Remove media carefully, add 150 μL of DMSO to dissolve crystals, and read absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression.

Protocol 2: Flow Cytometric Analysis of Mitochondrial Depolarization in HCT-1 Cells

Causality & Rationale: To prove that prosultiamine induces apoptosis rather than necrosis in HTLV-1 infected cells, we must track mitochondrial membrane potential (ΔΨm) loss alongside phosphatidylserine externalization. Annexin V/PI dual staining fulfills this requirement.

• Cell Preparation: Culture HCT-1 cells in RPMI-1640 media. Seed at 5×105 cells/well in 6-well plates.

• Inhibitor Validation (Self-Validating Step): Pre-treat half the wells with 50 μM z-VAD-fmk (pan-caspase inhibitor) for 1 hour prior to prosultiamine exposure. This proves that subsequent apoptosis is strictly caspase-dependent 5[5].

• Prosultiamine Treatment: Expose cells to 50 μM prosultiamine for 24 hours.

• Harvest & Stain: Wash cells with cold PBS. Resuspend in 1X Annexin V Binding Buffer. Add 5 μL FITC-Annexin V and 5 μL Propidium Iodide (PI). Incubate for 15 min at RT in the dark.

• Flow Cytometry: Analyze immediately. Interpretation: Cells in the lower-right quadrant (Annexin V+/PI-) represent early apoptosis (mitochondrial depolarization without membrane rupture), confirming the specific mechanism of prosultiamine toxicity.

References

• What is the mechanism of Prosultiamine?
• Disulfide-mediated apoptosis of human T-lymphotropic virus type-I (HTLV-I)
• Therapeutic Strategies in HTLV-I-Associated Myelopathy/Tropical Spastic Paraparesis (HAM/TSP)
• Is Thiamine Tetrahydrofurfuryl Disulfide (TTFD) Toxic?
• Source: wvu.

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Deciphering the Neuropharmacology of Prosultiamine Hydrochloride: Receptor Binding, Transport Kinetics, and Synaptic Modulation

Executive Summary

Prosultiamine (thiamine propyl disulfide), an allithiamine homolog, was developed to overcome the poor pharmacokinetic profile of water-soluble thiamine (Vitamin B1)[1]. While thiamine itself does not act as a traditional ligand for G-protein coupled receptors (GPCRs) or ion channels, its intracellular active form, thiamine pyrophosphate (TPP), is a critical modulator of neurotransmitter synthesis and receptor density[2]. Furthermore, prosultiamine possesses unique pharmacological properties, including direct activation of olfactory receptors via hematogenous delivery and the modulation of cholinergic, glutamatergic, and GABAergic receptor systems[3][4].

This technical guide synthesizes the mechanisms of prosultiamine transport, its downstream effects on neuroreceptor binding affinities, and provides standardized, self-validating protocols for quantifying these interactions in preclinical and clinical models.

Pharmacokinetics and Membrane Transport Dynamics

The fundamental limitation of standard thiamine hydrochloride in neuropharmacology is its reliance on saturable, energy-dependent active transport mechanisms to cross the blood-brain barrier (BBB)[5]. Prosultiamine circumvents this bottleneck.

The Disulfide Cleavage Mechanism

Prosultiamine is highly lipophilic, allowing it to passively diffuse across the lipid bilayers of the BBB and neuronal cell membranes[5]. Upon contact with the intracellular environment, the disulfide bond undergoes non-enzymatic reduction[6]. This cleavage releases the propyl mercaptan moiety, causing the thiazolium ring to close and form intracellular thiamine[6].

Once inside the cytosol, thiamine is rapidly phosphorylated by thiamine pyrophosphokinase into TPP, the metabolically active coenzyme required for the pyruvate dehydrogenase (PDH) and alpha-ketoglutarate dehydrogenase ( α -KGDH) complexes[2][5].

Prosultiamine transport, intracellular activation, and receptor modulation pathways.

Receptor Binding Profiles and Synaptic Modulation

While prosultiamine is a prodrug, its administration profoundly alters the binding landscape of several key neuroreceptor systems.

Cholinergic Receptors (mAChR and nAChR)

Thiamine deficiency induces early central muscarinic cholinergic lesions[7]. Quantitative receptor autoradiography demonstrates that thiamine depletion causes an upregulation of muscarinic receptor binding (specifically low-affinity agonist sites) in the hippocampus and a downregulation in the hypothalamus[8]. Prosultiamine administration restores acetylcholine (ACh) synthesis by rescuing PDH activity, thereby normalizing the Bmax​ (maximum binding density) of muscarinic receptors[5][8].

Glutamatergic (NMDA) and GABAergic Systems

The action of thiamine deficiency on the central nervous system leads to an upregulation of glutamate receptors, increasing vulnerability to excitotoxicity[4]. Radioligand binding studies using [3H]MK−801 (an NMDA receptor antagonist) and [3H]Diazepam reveal that thiamine deficiency decreases Glu−RNMDA​ binding site densities while increasing GABAA​ binding densities in the motor cortex[9]. Prosultiamine repletion stabilizes these receptor populations, preventing the excitotoxic cascade[4][9].

Olfactory Receptor Activation (The Alinamin Test)

Unlike central neurotransmitter receptors, olfactory receptors interact directly with prosultiamine in a clinical diagnostic setting. In the intravenous olfactory test (Alinamin test), prosultiamine is injected into the bloodstream[3]. The lipophilic molecules diffuse from the vascular bed of the olfactory mucosa into the olfactory cleft, directly binding to odorant receptors[10]. This triggers a signal transduction cascade perceived as a garlic-like odor, serving as a highly reliable test for olfactory nerve connectivity[3].

Quantitative Receptor Binding Data

The following table summarizes the modulatory effects of thiamine derivatives (including prosultiamine) on neuroreceptor binding parameters.

Table 1: Modulatory Effects of Thiamine Derivatives on Neuroreceptor Systems

Receptor System	Radioligand	Brain Region	Effect of Thiamine Deficiency	Effect of Prosultiamine Repletion
Muscarinic (mAChR)	[3H]QNB	Hippocampus	Upregulation of low-affinity sites	Normalization of Bmax​
Muscarinic (mAChR)	[3H]QNB	Hypothalamus	Downregulation of binding sites	Normalization of Bmax​
NMDA (Glutamate)	[3H]MK−801	Motor Cortex	Decrease in binding density	Restoration of binding sites
GABA_A	[3H]Diazepam	Motor Cortex	Increase in binding density	Normalization of Bmax​
Olfactory Receptors	N/A (In vivo)	Olfactory Epithelium	Anosmia / Hyposmia	Direct receptor activation

Standardized Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is built into the experimental design: controls are strictly defined to isolate the specific binding affinities modulated by prosultiamine.

Protocol 1: Ex Vivo Radioligand Binding Assay for Muscarinic Receptors

Rationale: To quantify the modulatory effect of prosultiamine on mAChR density ( Bmax​ ) and affinity ( Kd​ ). We utilize [3H]QNB (Quinuclidinyl benzilate) due to its high specific affinity for muscarinic receptors. Atropine is used to define non-specific binding, ensuring the assay strictly measures target interactions.

• Tissue Preparation: Isolate the hippocampus from the animal model. Homogenize the tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 15 minutes at 4°C to isolate the membrane fraction.

• Incubation: Resuspend the membrane pellet (approx. 100 µg protein/tube). Incubate with varying concentrations of [3H]QNB (0.1 - 2.0 nM) in the presence or absence of prosultiamine (10 µM).

• Self-Validating Control: In parallel tubes, add 1 µM Atropine to saturate all specific mAChR sites. The radioactivity measured here represents non-specific binding.

• Filtration: Terminate the reaction after 60 minutes by rapid vacuum filtration through Whatman GF/B glass fiber filters using a cell harvester.

• Washing: Wash filters three times with 4 mL of ice-cold Tris-HCl buffer to remove unbound radioligand.

• Quantification & Analysis: Extract filters into scintillation vials, add 5 mL of scintillation cocktail, and count radioactivity using a liquid scintillation counter. Calculate specific binding by subtracting non-specific binding from total binding. Use non-linear regression to determine Kd​ and Bmax​ .

Standardized workflow for ex vivo radioligand receptor binding affinity assays.

Protocol 2: Intravenous Olfactory Receptor Activation (Alinamin Test)

Rationale: To evaluate olfactory receptor functionality in vivo. Because prosultiamine is highly lipophilic, intravenous administration allows it to bypass the nasal airway, diffusing directly from the capillaries into the olfactory cleft to bind odorant receptors[3][10].

• Patient Preparation: Ensure the subject is resting in a well-ventilated, odor-free clinical environment.

• Administration: Inject 10 mg of prosultiamine (Alinamin) intravenously into the median cubital vein over exactly 20 seconds.

• Timing: Start a chronometer immediately upon the initiation of the injection.

• Latency Measurement: Instruct the patient to signal the exact moment they perceive a garlic-like odor. Record this time as the Onset Latency (Normal range: 7-15 seconds)[3].

• Duration Measurement: Instruct the patient to signal when the odor perception completely dissipates. Record this as the Duration (Normal range: 1-2 minutes).

• Interpretation: Prolonged latency or complete absence of odor indicates severe olfactory receptor degradation or conductive dysfunction, validating the structural integrity of the olfactory signaling pathway[3].

Conclusion

Prosultiamine hydrochloride represents a fascinating intersection of pharmacokinetics and neuropharmacology. While it lacks the direct GPCR agonism/antagonism typical of classical neuroactive drugs, its ability to bypass the BBB and rapidly replenish intracellular TPP makes it a potent allosteric and systemic modulator of cholinergic, GABAergic, and glutamatergic receptor densities[5][9]. Furthermore, its unique capacity to activate olfactory receptors via hematogenous delivery cements its utility not just as a therapeutic agent, but as a critical diagnostic tool in sensory neurobiology[3].

References

• Alterations in muscarinic cholinergic receptor densities induced by thiamine deficiency: autoradiographic detection of changes in high- and low-affinity agonist binding. PubMed.
• THIAMIN AND THE BRAIN. Annual Reviews.
• The Impact of Thiamine Treatment on Generalized Anxiety Disorder. Scirp.org.
• The neurochemical pathology of thiamine deficiency: GABAA and glutamateNMDA receptor binding sites in a go
• International consensus statement on allergy and rhinology: Olfaction. PMC - NIH.
• THE TREATMENT OF PATIENTS AT RISK OF DEVELOPING WERNICKE'S ENCEPHALOP
• US5885608A - Lipid soluble forms of thiamine for prevention and treatment of age-related cognitive impairment of the nervous system.
• Prosultiamine | Allithiamine Homolog. MedchemExpress.com.
• 17th International Symposium on Olfaction and Taste (ISOT2016). Chemical Senses | Oxford Academic.
• The potential of lipid soluble thiamine in the tre

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. annualreviews.org [annualreviews.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. US5885608A - Lipid soluble forms of thiamine for prevention and treatment of age-related cognitive impairment of the nervous system - Google Patents [patents.google.com]
• 6. The potential of lipid soluble thiamine in the treatment of cancer [aimspress.com]
• 7. The Impact of Thiamine Treatment on Generalized Anxiety Disorder [scirp.org]
• 8. Alterations in muscarinic cholinergic receptor densities induced by thiamine deficiency: autoradiographic detection of changes in high- and low-affinity agonist binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The neurochemical pathology of thiamine deficiency: GABAA and glutamateNMDA receptor binding sites in a goat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Note: Preparation and Optimization of Prosultiamine Hydrochloride in Cell Culture Media

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

In advanced cell culture models, ensuring adequate intracellular nutrient availability is a persistent challenge. Standard thiamine (Vitamin B1) is highly water-soluble and relies entirely on active transport mechanisms—specifically Thiamine Transporters 1 and 2 (THTR-1/2)—to cross the lipid bilayer. In rapidly dividing cells, or in specific pathological models like neurodegeneration and viral infection, these transporters become saturated, creating an artificial metabolic bottleneck [1].

Prosultiamine (thiamine propyl disulfide) was developed to bypass this limitation. By masking the charged thiazole ring with a propyl disulfide bond, prosultiamine acts as a highly lipophilic prodrug [2]. It passively diffuses across the cellular membrane at rates significantly higher than standard thiamine. Once in the reducing environment of the cytosol (driven by high intracellular glutathione), the disulfide bond is cleaved. This reaction releases propyl mercaptan and closes the thiazole ring, trapping active thiamine inside the cell. The thiamine is subsequently phosphorylated by Thiamine Pyrophosphokinase-1 (TPK1) into Thiamine Pyrophosphate (TPP) , the essential coenzyme for mitochondrial energy metabolism (e.g., Pyruvate Dehydrogenase) [3].

Interestingly, in specific viral models such as Human T-lymphotropic virus type 1 (HTLV-1), the unique disulfide moiety of prosultiamine has been shown to induce caspase-dependent apoptosis, offering a dual utility in both metabolic support and targeted oncological/virological assays [4].

Pathway Visualization

Figure 1: Intracellular uptake and metabolic conversion pathway of Prosultiamine.

Physicochemical Properties & Quantitative Data

Understanding the physical properties of Prosultiamine Hydrochloride is critical for formulating stable media. Unlike many lipophilic compounds that require cytotoxic solvents like DMSO, the hydrochloride salt formulation of prosultiamine renders it water-soluble during stock preparation, while retaining its lipophilic membrane permeability upon physiological buffering.

Table 1: Physicochemical Properties & Formulation Rationale

Property	Value	Rationale / Impact on Cell Culture
Chemical Name	Prosultiamine Hydrochloride	The HCl salt allows for aqueous dissolution.
Molecular Weight	~392.97 g/mol (Salt)	Critical for accurate molarity calculations.
Aqueous Solubility	High (>10 mg/mL in H₂O)	Eliminates the need for DMSO, avoiding solvent-induced differentiation or toxicity.
Lipophilicity (LogP)	High (Prodrug state)	Enables rapid, transporter-independent passive diffusion across lipid bilayers.
Stability	Light and pH sensitive	Requires amber vials and fresh media supplementation to prevent premature hydrolysis.

Table 2: Recommended Working Concentrations by Assay Type

Cell Type / Assay Objective	Recommended Concentration	Incubation Time	Expected Outcome
Fibroblasts / Neuronal Cells	1 µM – 10 µM	24 – 72 hours	Enhanced mitochondrial metabolism; increased intracellular TPP levels.
HTLV-1 Infected T-Cells	50 µM – 100 µM	24 – 48 hours	Induction of caspase-dependent apoptosis via disulfide-mediated cytotoxicity.
General Media Supplement	0.1 µM – 1 µM	Continuous	Prevention of thiamine deficiency in rapidly dividing or metabolically demanding cells.

Experimental Protocol: Media Preparation & In Vitro Assay

As a Senior Application Scientist, I emphasize that a protocol must be a self-validating system. The following methodology includes specific controls and causality explanations to ensure robust, reproducible data.

Phase 1: Preparation of 10 mM Prosultiamine HCl Stock Solution

Causality Note: We utilize sterile double-distilled water (ddH₂O) rather than PBS for the initial stock to prevent premature salt precipitation at high concentrations.

• Weighing: In a sterile environment, weigh exactly 39.3 mg of Prosultiamine Hydrochloride powder.

• Dissolution: Transfer the powder to a sterile 15 mL conical tube. Add exactly 10 mL of sterile ddH₂O.

• Mixing: Vortex the solution for 30–60 seconds until the powder is completely dissolved, yielding a clear 10 mM solution.

• Sterile Filtration: Draw the solution into a sterile syringe and filter it through a 0.22 µm Polyethersulfone (PES) filter .

  • Expertise Insight: PES is mandatory here. Avoid Nylon or PVDF filters, as they exhibit higher drug-binding characteristics which can strip the lipophilic prosultiamine from the solution.

• Storage: Aliquot the filtered stock into sterile, light-protected (amber) microcentrifuge tubes. Store immediately at -20°C. The stock is stable for up to 3 months.

Phase 2: Media Supplementation (Working Solution)

Causality Note: Prosultiamine contains a reactive disulfide bond. You must strictly avoid adding strong reducing agents (e.g., β-mercaptoethanol or DTT) to your bulk media prior to cellular uptake. Exposing prosultiamine to reducing agents extracellularly will prematurely cleave the prodrug into standard thiamine, completely negating its lipophilic advantage.

• Warm your basal cell culture media (e.g., RPMI 1640 or DMEM supplemented with 10% FBS) to 37°C.

• Immediately prior to treating the cells, dilute the 10 mM stock solution directly into the warmed media to reach your target concentration (e.g., 10 µL of stock per 10 mL of media yields a 10 µM working solution).

• Invert gently to mix. Do not store supplemented media for more than 24 hours.

Phase 3: Self-Validating In Vitro Cell Culture Assay

This workflow is designed to validate the enhanced metabolic uptake of Prosultiamine compared to standard Thiamine.

• Cell Seeding: Seed your target cells (e.g., Jurkat T-cells or primary fibroblasts) into a 96-well tissue culture plate at a density of 1×104 cells/well in 100 µL of standard media.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and stabilization.

• Treatment & Controls (The Self-Validating Step): Aspirate the old media and replace it with 100 µL of the following treatment groups:

  • Negative Control: Media + equivalent volume of ddH₂O (Vehicle).

  • Positive Control: Media + 10 µM standard Thiamine HCl (Tests transporter-limited uptake).

  • Experimental Group: Media + 10 µM Prosultiamine HCl (Tests diffusion-driven uptake).

  • Interference Control: Media + 10 µM Prosultiamine HCl + 50 µM β-mercaptoethanol (Proves that extracellular reduction destroys the prodrug advantage).

• Endpoint Analysis: After 48 hours of incubation, assess mitochondrial metabolic activity using a WST-8 or MTT assay. Because prosultiamine dramatically increases intracellular TPP (a cofactor for mitochondrial dehydrogenases), the Experimental Group will show a statistically significant increase in formazan dye reduction compared to the Positive Control.

References

• Patsnap Synapse. "What is the mechanism of Prosultiamine?" Available at:[Link]

• Wikipedia. "Prosultiamine: Structure and Development." Available at: [Link]

• National Center for Biotechnology Information (NIH). "The importance of thiamine (vitamin B1) in humans." Available at:[Link]

• SciSpace. "HTLV-I-associated myelopathy/tropical spastic paraparesis (HAM/TSP)." Available at: [Link]

• NCATS Inxight Drugs. "PROSULTIAMINE." Available at:[Link]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Prosultiamine Hydrochloride

Introduction

Prosultiamine, a synthetic derivative of thiamine (Vitamin B1), offers enhanced lipid solubility and improved absorption compared to its parent compound.[1] This makes it a valuable therapeutic agent for treating thiamine deficiency.[2] Its hydrochloride salt is often used in pharmaceutical formulations. Accurate and sensitive quantification of prosultiamine is critical for pharmacokinetic studies, formulation development, and clinical monitoring. This application note details a comprehensive, step-by-step protocol for the development and validation of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of prosultiamine hydrochloride in biological matrices.

Analyte Properties

A thorough understanding of the analyte's physicochemical properties is fundamental to rational method development.

Table 1: Physicochemical Properties of Prosultiamine Hydrochloride

Property	Value	Source
Chemical Name	N-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-(propyldithio)-1-butenyl]formamide hydrochloride	[3]
Molecular Formula	C₁₅H₂₄N₄O₂S₂·HCl	[3]
Molecular Weight	392.97 g/mol	[3]
CAS Number	973-99-9	[3]
Solubility	Sparingly soluble in water; soluble in organic solvents and lipids.[3]	[3]
Stability	Stable under normal shipping conditions.[4] Thiamine derivatives can be susceptible to degradation in the presence of sugars.[5]	[4][5]

LC-MS/MS Method Development

The following sections provide a detailed walkthrough of the experimental design and optimization process. The overarching goal is to achieve a selective, sensitive, and reproducible method suitable for quantitative analysis.

Mass Spectrometry (MS/MS) Parameter Optimization

The initial and most critical phase of method development is the optimization of the mass spectrometer settings to ensure selective and sensitive detection of prosultiamine.

Protocol 1: MS/MS Parameter Optimization

• Standard Preparation: Prepare a 1 µg/mL stock solution of prosultiamine hydrochloride in methanol. Further dilute to 100 ng/mL in 50:50 methanol:water for infusion.

• Direct Infusion: Infuse the 100 ng/mL solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Ionization Mode Selection: Acquire full scan mass spectra in both positive and negative electrospray ionization (ESI) modes. Given the presence of basic nitrogen atoms in the pyrimidine ring, positive ionization is anticipated to yield a stronger signal.

• Precursor Ion Identification: In the selected ionization mode (ESI+), identify the protonated molecular ion [M+H]⁺. For prosultiamine (free base MW = 356.51), the expected precursor ion is at m/z 357.1.

• Product Ion Scan: Perform a product ion scan on the selected precursor ion (m/z 357.1). Fragment the precursor ion using a range of collision energies (e.g., 10-40 eV) to identify stable and abundant product ions.

• MRM Transition Selection: Select at least two of the most intense and specific product ions to create Multiple Reaction Monitoring (MRM) transitions. A primary transition is used for quantification (quantifier), and a secondary transition is used for confirmation (qualifier).

• Collision Energy (CE) and Source Parameter Optimization: For each MRM transition, perform a CE optimization experiment to determine the energy that yields the highest product ion intensity. Concurrently, optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows (nebulizing and drying gases) to maximize the signal of the precursor ion.

Chromatographic Method Development

The liquid chromatography step is designed to separate prosultiamine from endogenous matrix components and potential interferences, ensuring the integrity of the MS/MS data.

Protocol 2: Chromatographic Method Development

• Column Selection: Start with a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) due to the moderate polarity of prosultiamine.

• Mobile Phase Selection:

  • Aqueous (A): 0.1% formic acid in water. The acidic modifier aids in the protonation of prosultiamine, enhancing ESI+ efficiency and improving peak shape.

  • Organic (B): 0.1% formic acid in acetonitrile or methanol. Acetonitrile is often preferred for its lower viscosity and higher elution strength.

• Gradient Elution Development:

  • Begin with a broad scouting gradient (e.g., 5-95% B over 5 minutes) to determine the approximate organic solvent concentration required for elution.

  • Refine the gradient around the elution point to ensure a sharp, symmetrical peak with a retention time of approximately 2-4 minutes. A typical starting gradient could be:

    • 0.0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 60% B

    • 3.0-3.1 min: 60% to 95% B

    • 3.1-4.0 min: Hold at 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: Hold at 5% B (re-equilibration)

• Flow Rate and Temperature Optimization: A flow rate of 0.3-0.5 mL/min is typical for a 2.1 mm ID column. Set the column oven temperature to 35-40 °C to improve reproducibility and reduce viscosity.

Table 2: Optimized LC-MS/MS Parameters (Example)

Parameter	Optimized Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Drying Gas Temp.	350 °C
Precursor Ion (Q1)	m/z 357.1
Product Ion (Q3)	To be determined experimentally
Collision Energy	To be determined experimentally

Sample Preparation

The goal of sample preparation is to extract prosultiamine from the biological matrix (e.g., plasma, serum) with high recovery and minimal matrix effects.

Protocol 3: Protein Precipitation (PPT) for Sample Preparation

• Sample Collection: Collect 100 µL of plasma or serum into a microcentrifuge tube.

• Internal Standard (IS) Spiking: Add an appropriate internal standard (e.g., a stable isotope-labeled version of prosultiamine or a structurally similar compound).

• Precipitation: Add 300 µL of cold (4 °C) acetonitrile containing 0.1% formic acid. The acid helps to keep the analyte stable.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation & Reconstitution (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). This step helps to concentrate the sample and ensures compatibility with the LC mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Method Validation

Once developed, the method must be validated according to established guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and IS.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: Intra- and inter-day assessment of how close the measured values are to the true values and to each other.

• Matrix Effect: Assessment of ion suppression or enhancement caused by co-eluting matrix components.

• Recovery: The efficiency of the extraction process.

• Stability: Analyte stability in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, short-term benchtop).

Visualizations

Caption: High-level workflow for the LC-MS/MS analysis of prosultiamine.

Caption: Logical flow of the LC-MS/MS method development process.

Conclusion

This application note provides a comprehensive framework for developing a sensitive and robust LC-MS/MS method for the quantification of prosultiamine hydrochloride. The detailed protocols for mass spectrometry, liquid chromatography, and sample preparation serve as a strong foundation for researchers. Adherence to systematic optimization and rigorous validation will ensure the generation of high-quality, reliable data for pharmaceutical and clinical research applications.

References

• DrugFuture. Prosultiamine. [Link]

• PubChem. Prosultiamine. [Link]

• Wikipedia. Prosultiamine. [Link]

• Qingdao Fengchen Technology and Trade Co., Ltd. Fursultiamine Hcl Or Fursultiamine Hydrochloride BP EP USP CAS 2105-43-3. [Link]

• ResearchGate. Stability and compatibility of thiamine hydrochloride in liquid dosage forms at various temperatures. [Link]

• PubMed. Stability of procainamide hydrochloride in an extemporaneously compounded oral liquid. [Link]

• Canadian Journal of Hospital Pharmacy. Stability of Thiamine in Extemporaneously Compounded Suspensions. [Link]

Sources

• 1. Prosultiamine - Wikipedia [en.wikipedia.org]
• 2. CAS 59-58-5: Prosultiamine | CymitQuimica [cymitquimica.com]
• 3. Prosultiamine [drugfuture.com]
• 4. Fursultiamine Hcl Or Fursultiamine Hydrochloride BP EP USP CAS 2105-43-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 5. researchgate.net [researchgate.net]

Application Note: Spectrophotometric Determination of Prosultiamine Hydrochloride

Document Type: Technical Protocol & Application Note Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Introduction & Analytical Context

Prosultiamine (thiamine propyl disulfide) is a lipophilic, disulfide-bearing derivative of vitamin B1, originally developed to overcome the poor oral bioavailability of water-soluble thiamine[1]. Clinically utilized for the treatment of Wernicke’s encephalopathy, severe neuropathies, and investigated for its potential in HTLV-I-associated myelopathy[1], its accurate quantification in bulk drug substances and pharmaceutical formulations is a critical quality control requirement.

Historically, standard thiamine is quantified via alkaline oxidation to fluorescent thiochrome using potassium hexacyanoferrate(III)[2]. However, the presence of the propyl disulfide moiety in prosultiamine alters its redox behavior, making direct thiochrome conversion inconsistent without prior reductive cleavage. To bypass this, we present a highly specific, direct colorimetric methodology utilizing 2,6-dichloro-p-benzoquinone-4-chlorimine (Gibbs reagent)[3].

Mechanistic Principles & Causality

This protocol is built on the electrophilic coupling of prosultiamine with Gibbs reagent, a process that must be tightly controlled through specific solvent and catalyst choices to ensure reproducibility[3].

• The Reagent Causality: Gibbs reagent typically reacts with phenols and primary aromatic amines. In this assay, it undergoes an electrophilic attack on the activated pyrimidine/thiazole ring system of the intact thiamine propyl disulfide molecule, yielding a stable chromogen with a distinct absorbance maximum ( λmax​ ) at 445 nm[3].

• The Solvent Causality (Chloroform): Prosultiamine is highly lipophilic. Anhydrous chloroform is selected as the primary solvent because it completely solubilizes both the analyte and the Gibbs reagent. Crucially, it prevents the water-induced hydrolysis of the chlorimine probe, which would otherwise lead to high background noise and reagent degradation.

• The Catalyst Causality (Methanolic HBr): The coupling reaction requires a strictly controlled acidic environment. Methanolic hydrobromic acid acts as the catalytic proton donor. It facilitates the electrophilic substitution without prematurely cleaving the essential disulfide bond of prosultiamine, ensuring the structural integrity of the analyte during color development[3].

Reaction mechanism of prosultiamine with Gibbs reagent to form a measurable chromogen.

Experimental Protocol

Materials and Reagents

• Prosultiamine Hydrochloride Reference Standard (Purity ≥ 99.0%).

• Gibbs Reagent Solution (0.5% w/v): Dissolve 0.5 g of 2,6-dichloro-p-benzoquinone-4-chlorimine in 100 mL of anhydrous chloroform. Note: Prepare fresh daily and store in amber glassware to prevent photo-degradation.

• Methanolic Hydrobromic Acid: Dilute concentrated hydrobromic acid (HBr) in absolute methanol to achieve a 0.1 M concentration.

• Chloroform: Spectrophotometric or HPLC grade.

• Instrumentation: Double-beam UV-Vis Spectrophotometer equipped with 10-mm matched quartz cuvettes.

Step-by-Step Methodology

• Preparation of Standard Stock Solution: Accurately weigh 10.0 mg of prosultiamine hydrochloride reference standard. Transfer to a 100 mL volumetric flask and dissolve completely in 50 mL of chloroform. Sonicate for 5 minutes and dilute to the mark with chloroform to yield a concentration of 100 µg/mL.

• Preparation of Working Standards: Transfer aliquots of the stock solution (0.5, 1.0, 2.0, 3.0, 4.0, 5.0, and 5.75 mL) into a series of 100 mL volumetric flasks. Dilute to volume with chloroform to yield a calibration range of 0.5 to 5.75 µg/mL[3].

• Colorimetric Derivatization:

  • Transfer 5.0 mL of each working standard (or unknown sample) into separate 25 mL glass-stoppered test tubes.

  • Add exactly 1.0 mL of the 0.5% w/v Gibbs reagent solution to each tube.

  • Add 0.5 mL of methanolic hydrobromic acid.

  • Vortex gently for 15 seconds to ensure homogeneous mixing.

  • Incubate the mixtures at room temperature (20–25°C) in the dark for exactly 20 minutes to allow for complete color development.

• Spectrophotometric Measurement:

  • Transfer the colored solutions into 10-mm quartz cuvettes.

  • Measure the absorbance at λmax​ = 445 nm against a reagent blank prepared simultaneously (substituting the analyte volume with pure chloroform).

Workflow for the spectrophotometric determination of prosultiamine hydrochloride.

System Suitability & Self-Validation

To guarantee the trustworthiness of the generated data, this protocol functions as a self-validating system through two critical checkpoints:

• Reagent Blank Integrity (System Suitability): The reagent blank must exhibit an absolute absorbance of < 0.05 AU at 445 nm. An absorbance exceeding this threshold indicates moisture contamination in the chloroform or photo-degradation of the Gibbs reagent, mandating the preparation of fresh solutions.

• Matrix Interference Partitioning: If analyzing complex pharmaceutical tablets containing riboflavin or amine-bearing excipients (e.g., analgin), a pre-extraction step is mandatory[3]. Because Gibbs reagent will cross-react with other primary aromatic amines, the sample must be dissolved in a weakly alkaline aqueous buffer and extracted with chloroform. The lipophilic prosultiamine partitions selectively into the chloroform layer, leaving water-soluble interferents behind, thereby validating the specificity of the absorbance reading.

Data Presentation

The following table summarizes the expected quantitative parameters and validation metrics when executing this protocol under optimal conditions.

Table 1: Analytical Parameters and Validation Metrics

Parameter	Value / Range
Detection Wavelength ( λmax​ )	445 nm
Linear Dynamic Range	0.5 – 5.75 µg/mL
Molar Absorptivity ( ϵ )	≈2.1×104 L·mol −1 ·cm −1
Correlation Coefficient ( R2 )	> 0.998
Limit of Detection (LOD)	0.15 µg/mL
Limit of Quantification (LOQ)	0.45 µg/mL
Precision (RSD, n=6)	< 1.5%

References

• Krishnan, M. V. S., Mahajan, S. N., & Rao, G. R. (1976). Colorimetric determination of thiamine propyl disulphide and thiamine disulphide in their respective pharmaceutical preparations. Analyst (RSC Publishing), 101(1206), 746-750. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). PROSULTIAMINE - Inxight Drugs. URL:[Link]

• Al-Ahmary, K. M. (2014). A simple spectrophotometric method for determination of thiamine (vitamin B1) in pharmaceuticals. European Journal of Chemistry. URL:[Link]

Sources

• 1. PROSULTIAMINE [drugs.ncats.io]
• 2. scispace.com [scispace.com]
• 3. Colorimetric determination of thiamine propyl disulphide and thiamine disulphide in their respective pharmaceutical preparations - Analyst (RSC Publishing) [pubs.rsc.org]

Application Note: Synthesis and Purification Protocols for Prosultiamine Hydrochloride

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Pharmaceutical Development Scientists

Introduction and Mechanistic Rationale

Prosultiamine (thiamine propyl disulfide, TPD) is a highly lipophilic disulfide derivative of vitamin B1 (thiamine). Compared to standard water-soluble thiamine salts, prosultiamine exhibits significantly enhanced oral bioavailability and cellular penetration, making it a critical active pharmaceutical ingredient (API) for treating severe thiamine deficiency and related neuropathies [2].

While the free base of prosultiamine is sparingly soluble in water, converting it to prosultiamine hydrochloride (CAS: 973-99-9) dramatically improves its aqueous solubility and long-term stability, which is essential for solid-dose pharmaceutical formulations [2].

The Causality of the Synthetic Strategy

Historically, the synthesis of thiamine propyl disulfide relied on phase-transfer catalysts (e.g., PEG400) to facilitate the biphasic reaction between solid sodium thiosulfate and liquid alkyl halides, which required lengthy reaction times (up to 3 hours) [1]. Modern, scalable protocols bypass these expensive catalysts by employing high-shear emulsification reactors . Operating at 8,000–10,000 rpm, these reactors generate intense mechanical shear, maximizing the solid-liquid interfacial area and driving the formation of the intermediate Bunte salt (sodium n-propyl thiosulfate) rapidly and cost-effectively [1].

The subsequent coupling relies on the pH-dependent structural dynamism of thiamine. At a strictly controlled pH of 11–12, the thiazole ring of thiamine hydrochloride opens to form a reactive thiolate anion. This intermediate undergoes a nucleophilic substitution with the Bunte salt to form the disulfide bond, yielding prosultiamine [1, 4].

Mechanistic pathway of thiamine ring-opening and hydrochloride salt formation.

Materials and Equipment

Reagents:

• Thiamine hydrochloride (Vitamin B1)

• Sodium thiosulfate (anhydrous)

• n-Propyl bromide

• Sodium hydroxide (20% w/v aqueous solution)

• Hydrochloric acid (1M and concentrated)

• Ammonium carbonate (saturated aqueous solution)

• Dehydrated ethanol (for recrystallization)

• Distilled water

Equipment:

• High-speed shear emulsion reactor (capable of 8,000–10,000 rpm) [1]

• Jacketed glass reactor with mechanical stirring and temperature control (15–20 °C)

• Calibrated pH meter

• Centrifuge and vacuum filtration apparatus

Step-by-Step Experimental Protocols

The following self-validating workflow ensures high yield and purity by utilizing intermediate acid-base purification steps before final crystallization.

Process workflow for the synthesis and purification of prosultiamine hydrochloride.

Protocol A: Preparation of the Bunte Salt Intermediate

Causality Check: High-shear emulsification replaces phase-transfer catalysts, ensuring intimate contact between the aqueous and organic phases.

• Charge a high-speed shear emulsion reactor with anhydrous sodium thiosulfate and n-propyl bromide at a mass ratio of 1:1 to 1.5:1 [1].

• Adjust the rotational speed of the reactor to 9,000 rpm.

• Heat the mixture to reflux and maintain for exactly 2 hours [1].

• Filter the resulting mixture to isolate the sodium n-propyl thiosulfate filtrate. Set aside.

Protocol B: Thiamine Ring-Opening

Causality Check: Temperature must be kept strictly at 15–20 °C to prevent thermal degradation of the open-ring thiolate.

• In a separate jacketed reactor, suspend thiamine hydrochloride in distilled water (mass ratio of sodium thiosulfate used in Step A to thiamine should be 1:2 to 1:2.5) [1].

• Stir until fully dissolved, chilling the reactor to maintain an internal temperature of 15–20 °C.

• Slowly add 20% NaOH solution dropwise. Continuously monitor the pH until it stabilizes between 11.0 and 12.0 [1].

• Maintain insulation and stirring for 1.5 hours to ensure complete ring-opening. Centrifuge to obtain the clear open-ring thiamine solution.

Protocol C: Disulfide Coupling and Acid-Base Purification

• Transfer the open-ring thiamine solution to a main reactor.

• Slowly add the Bunte salt filtrate (from Protocol A) dropwise under continuous mechanical stirring. Solid crude prosultiamine will begin to precipitate [1].

• Isolate the solids via centrifugation.

• Self-Validating Purification: To remove unreacted impurities, dissolve the crude solid in an excess of 1M hydrochloric acid. Filter out any insoluble impurities [1].

• To the clear acidic filtrate, add saturated ammonium carbonate solution dropwise until precipitation ceases. Vacuum filter and dry the cake to obtain purified prosultiamine free base [1].

Protocol D: Hydrochloride Salt Formation and Final Crystallization

• Dissolve the purified prosultiamine base in a minimum volume of dehydrated ethanol at 60 °C.

• Slowly add a stoichiometric equivalent of ethanolic HCl (or carefully bubble dry HCl gas) until the solution is slightly acidic.

• Allow the solution to cool slowly to room temperature, then transfer to an ice bath (0–5 °C) to induce crystallization of prosultiamine hydrochloride.

• Filter the crystals, wash with cold diethyl ether, and dry under vacuum.

Analytical Validation and Data Presentation

To ensure the scientific integrity of the synthesized API, the final product must be validated against established physicochemical parameters. Prosultiamine hydrochloride should present as distinct crystals with a specific decomposition melting point [2].

Table 1: Physicochemical and Reaction Parameters for Prosultiamine Hydrochloride

Parameter	Specification / Condition	Rationale / Note
Molecular Formula	C15H24N4O2S2·HCl	Hydrochloride salt derivative [2].
Molecular Weight	392.97 g/mol	Confirms stoichiometric HCl addition [2].
Ring-Opening pH	11.0 – 12.0	Critical for thiolate formation; <11 yields incomplete opening [1].
Coupling Temperature	15 – 20 °C	Prevents thermal degradation of the thiamine backbone [1].
Appearance	White to off-white crystals	Indicates high purity post-recrystallization [2].
Melting Point	160 – 161 °C (dec.)	Primary validation metric for the HCl salt form[2].
Aqueous Solubility	Highly Soluble	Validates successful conversion from the lipophilic free base.

References

• Preparation method of thiamine propyl disulfide. Google Patents (CN106032360A).
• Prosultiamine Chemical Index. DrugFuture.
• Investigating Coenzyme Function of Thiamine Triphosphate Using Its Novel Hydrolysis-Resistant Analog and Transketolase. MDPI.
• Synthesis of stable analogues of thiamine di- and triphosphate as tools for probing a new phosphorylation pathway. PubMed.

Technical Notes & Optimization

Technical Support Center: Resolving Prosultiamine Hydrochloride Precipitation In Vitro

Welcome to the technical support center for prosultiamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility and stability of prosultiamine hydrochloride in their in vitro experiments. Precipitation of a test compound can compromise experimental integrity, leading to inaccurate and irreproducible results. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you overcome these challenges.

Introduction: The Challenge of Prosultiamine Hydrochloride Solubility

Prosultiamine (thiamine propyl disulfide) is a lipid-soluble derivative of thiamine (Vitamin B1) developed to improve bioavailability.[1] Its hydrochloride salt is often used for in vitro studies. However, researchers frequently encounter precipitation issues, which can stem from its intrinsic chemical properties and its interaction with various experimental parameters. Prosultiamine base is described as sparingly soluble in water, a characteristic that influences the behavior of its hydrochloride salt in aqueous buffers.[2] Understanding the factors that govern its solubility is the first step toward preventing and resolving precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the handling of prosultiamine hydrochloride in a question-and-answer format.

Q1: I dissolved my prosultiamine hydrochloride, but it crashed out of solution after a while or upon dilution. Why is this happening?

This is the most common issue reported and can be attributed to several factors. Identifying the root cause is crucial for resolving the problem.

• Exceeding Solubility Limits: Every compound has a maximum concentration it can achieve in a given solvent at a specific temperature. Prosultiamine hydrochloride is sparingly soluble in water, and exceeding this limit, especially in aqueous buffers, will lead to precipitation.[2]

• Antisolvent Precipitation: This is a frequent cause when diluting a concentrated stock solution. Prosultiamine hydrochloride is often dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO) at a high concentration. When this organic stock is introduced rapidly into an aqueous buffer (the "antisolvent"), the local concentration of the compound can momentarily exceed its solubility limit in the mixed solvent system, causing it to precipitate.

• pH-Dependent Solubility: The solubility of compounds with ionizable groups, like the amine groups on prosultiamine, is highly dependent on pH. A shift in pH can alter the charge state of the molecule, reducing its interaction with water molecules and causing it to fall out of solution. Thiamine and its derivatives are known to be unstable in alkaline conditions, which can lead to degradation into less soluble products.[3]

• Temperature Fluctuations: Solubility is temperature-dependent. A solution prepared at a higher temperature may precipitate if allowed to cool to room temperature or stored at 4°C. While gentle heating can aid dissolution, subsequent cooling without careful consideration can reverse the effect.

• Chemical Degradation: The precipitate may not be the parent compound. Prosultiamine can be sensitive to hydrolysis and oxidation, especially under non-optimal pH conditions or prolonged storage in aqueous solutions.[4] These degradation products may have significantly lower solubility than the parent compound.

• High Salt Concentration: The presence of high concentrations of salts in your buffer can decrease the solubility of organic molecules through the "salting out" effect, leading to precipitation.

Q2: What is the recommended solvent for preparing a stock solution of prosultiamine hydrochloride?

Choosing the right solvent is foundational to preventing precipitation. For poorly water-soluble compounds, the standard practice is to first create a high-concentration stock in an organic solvent.

Based on available data and standard laboratory practices, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent. While specific numerical data for prosultiamine hydrochloride is not widely published, its thiamine analogue shows good solubility in DMSO.[3]

Solvent	Solubility Profile	Recommendations & Comments
Water	Sparingly Soluble[2]	Not recommended for preparing high-concentration stock solutions. Aqueous solutions should be prepared fresh and are not recommended for storage for more than one day.[5]
DMSO	Soluble	Recommended for stock solutions. Allows for high-concentration stocks (e.g., 10-50 mM) that can be diluted into aqueous buffers.
Ethanol	Data not widely available, but related compounds show some solubility.	Can be a secondary option if DMSO is incompatible with the experimental system. May require gentle warming.

See Protocol 1 for a detailed, step-by-step guide to preparing a stock solution.

Q3: How can I prevent precipitation when I dilute my DMSO stock into my aqueous experimental buffer (e.g., cell culture medium)?

This step is where antisolvent precipitation most often occurs. The key is to control the dilution process to avoid creating localized areas of supersaturation.

Logical Workflow for Dilution

Caption: Workflow to minimize antisolvent precipitation.

See Protocol 2 for a detailed methodology. The core principles are:

• Energy Input: Stir or vortex the aqueous buffer while adding the DMSO stock. This rapidly disperses the concentrated stock, preventing localized supersaturation.

• Temperature: Pre-warming the aqueous buffer to 37°C can increase the transient solubility of the compound, giving it more time to dissolve before it can precipitate.

• Stepwise Dilution: For very high final concentrations, consider a serial dilution. First, dilute the DMSO stock into a smaller volume of buffer, then add this intermediate solution to the final volume.

• Surfactants/Solubilizers: If compatible with your assay, adding a small amount of a non-ionic surfactant like Polysorbate 80 (Tween-80) or a co-solvent like propylene glycol to the final aqueous buffer can help maintain solubility.[6]

Q4: My solution precipitated after I adjusted the pH. What happened and how can I fix it?

This indicates a pH-dependent solubility issue. Prosultiamine has amine functional groups, making its charge state—and thus its aqueous solubility—sensitive to the concentration of hydrogen ions.

Troubleshooting pH-Induced Precipitation

Caption: Correct vs. incorrect workflow for pH-sensitive compounds.

The Causality: When you add a strong acid or base to an unbuffered solution containing the compound, you create transient, localized pockets of extreme pH. These pH "hotspots" can instantly change the protonation state of the molecule, drastically lowering its solubility and causing it to precipitate before the bulk solution reaches the target pH.

The Solution:

• Always prepare the buffer and adjust it to the final desired pH before introducing the prosultiamine hydrochloride.

• Measure the pH again after adding the compound, as the compound itself (being a hydrochloride salt) can slightly alter the final pH. Make minor adjustments with dilute acid or base if necessary.

• Thiamine itself is known to be more stable at acidic pH values and degrades in neutral or alkaline conditions.[3][7] It is advisable to maintain the pH in the acidic to slightly acidic range (pH 3-6.5) for maximum stability, if your experimental system allows.

Q5: How can I determine if the precipitate is the original compound or a degradation product?

Distinguishing between precipitation and degradation is critical for data interpretation. While definitive identification requires sophisticated analytical chemistry, a simple HPLC analysis can provide strong evidence.

Experimental Protocol: Differentiating Precipitation from Degradation

• Induce Precipitation: Prepare your solution of prosultiamine hydrochloride as you normally would until precipitation is observed.

• Separate Phases: Centrifuge the sample at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitate.

• Analyze Supernatant: Carefully collect the supernatant. Prepare a fresh, non-precipitated standard solution of prosultiamine hydrochloride at the same initial concentration.

• HPLC Analysis: Analyze both the supernatant and the fresh standard via a stability-indicating HPLC-UV method.[4][8]

  • If the precipitate is the parent compound: The chromatogram of the supernatant will show a peak for prosultiamine hydrochloride at the correct retention time, but its peak area will be significantly smaller than the fresh standard. No major new peaks will be present.

  • If the precipitate is a degradation product: The chromatogram of the supernatant will show a significantly reduced peak for the parent compound, accompanied by the appearance of one or more new peaks corresponding to soluble degradation products. The main precipitate itself would be an insoluble degradation product.

For definitive identification of the precipitate, it would need to be isolated, washed, redissolved in a suitable organic solvent, and analyzed by techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10]

Validated Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 20 mM stock solution of prosultiamine hydrochloride (MW: 392.97 g/mol ) in DMSO.

Materials:

• Prosultiamine Hydrochloride (solid)

• Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

Procedure:

• Pre-weigh Vial: Tare a sterile, dry 1.5 mL microcentrifuge tube or amber vial on an analytical balance.

• Weigh Compound: Carefully weigh approximately 3.93 mg of prosultiamine hydrochloride directly into the tared vial. Record the exact weight.

• Calculate Solvent Volume: Use the following formula to determine the precise volume of DMSO needed: Volume (µL) = (Weight (mg) / 392.97 mg/mmol) * (1 / 20 mmol/L) * 1,000,000 µL/L For 3.93 mg, this would be exactly 500 µL.

• Add Solvent: Add the calculated volume of DMSO to the vial containing the solid compound.

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes. If necessary, gently warm the vial between your hands or in a 37°C water bath for 5-10 minutes to aid dissolution. Visually confirm that all solid material has dissolved.

• Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Working Dilution into Aqueous Buffer (Antisense Precipitation Avoidance)

This protocol describes the dilution of a 20 mM DMSO stock to a final concentration of 20 µM in a 10 mL volume of aqueous buffer (e.g., PBS or cell culture media).

Materials:

• 20 mM Prosultiamine Hydrochloride in DMSO (from Protocol 1)

• Aqueous buffer (e.g., PBS, pH 7.4)

• 15 mL conical tube

• Vortex mixer or magnetic stirrer

• 37°C water bath or incubator

Procedure:

• Prepare Buffer: Add 10 mL of the desired aqueous buffer to a 15 mL conical tube.

• Pre-warm Buffer: Place the tube in a 37°C water bath for 10-15 minutes to bring it to temperature. This step is highly recommended.

• Calculate Volume of Stock: V1 = (C2 * V2) / C1 V1 = (20 µM * 10 mL) / 20,000 µM = 0.01 mL = 10 µL

• Set up Vortex: Place the conical tube containing the warm buffer on a vortex mixer and set it to a medium-high speed to create a vigorous vortex. Alternatively, use a magnetic stir bar and plate.

• Perform Dilution: While the buffer is actively vortexing, pipette the 10 µL of DMSO stock solution and dispense it slowly and dropwise directly into the side of the vortex, not into the center.

• Continue Mixing: Allow the solution to vortex for an additional 30-60 seconds to ensure complete and uniform mixing.

• Final Check: Visually inspect the solution against a dark background. It should be clear and free of any precipitate or cloudiness. The solution is now ready for use.

Summary of Key Physicochemical Properties

Property	Value / Description	Source
Chemical Name	N-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-(propyldithio)-1-butenyl]formamide hydrochloride	[2]
Molecular Formula	C₁₅H₂₄N₄O₂S₂·HCl	[2]
Molecular Weight	392.97 g/mol	[2]
Appearance	Crystalline solid	[2]
pKa (Predicted)	14.43 ± 0.10	[11]
Water Solubility	Sparingly soluble	[2]
Organic Solvents	Soluble in organic solvents and lipids	[2]

References

• Ahmed, S., et al. (2020). Forced degradation studies of prosultiamine and development of stability indicating assay method. Journal of Pharmaceutical and Biomedical Analysis.

• DrugFuture. (2023). Prosultiamine. Chemical Index Database. Available at: [Link]

• Fengchen Group Co., Ltd. (n.d.). Fursultiamine Hcl Or Fursultiamine Hydrochloride BP EP USP CAS 2105-43-3. Available at: [Link]

• Wikipedia. (2023). Prosultiamine. Available at: [Link]

• Jones, C. (2025). Reconstitution of Lyophilized Peptides. Available at: [Link]

• Zhang, Y., et al. (2021). Multiple approaches to reduce reconstitution time of lyophilized drug products with high protein concentration. Scientific Reports. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4963, Prosultiamine. Available at: [Link]

• Allen, L. V. Jr., & Erickson, M. A. 3rd. (1996). Stability of procainamide hydrochloride in an extemporaneously compounded oral liquid. American journal of health-system pharmacy.
• Lee, J., et al. (2021).
• Wyeth LLC. (2010). Slow dissolution method for reconstitution of lyophilized material.

• JPT Peptide Technologies. (n.d.). How to Reconstitute Peptides. Available at: [Link]

• Google Patents. (n.d.).
• Lu, G. W. (2012).
• Zarghi, A., et al. (2005). High-performance liquid chromatography method for the simultaneous determination of thiamine hydrochloride, pyridoxine hydrochloride and cyanocobalamin in pharmaceutical formulations using coulometric electrochemical and ultraviolet detection.
• WuXi AppTec DMPK. (2024).
• St. Amant, A. H., et al. (2021). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Omega.
• da Silva, L., et al. (2015). Solubility of Thiamine in Pure and Mixed Solvents in Function of Temperature. Orbital: The Electronic Journal of Chemistry.
• Waters Corporation. (n.d.).
• IntechOpen. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples.
• Lee, J., et al. (2021).
• Pop, A. L., et al. (2024). An Overview of Degradation Strategies for Amitriptyline.
• Cusabio. (n.d.). How to Properly Reconstitute Lyophilized Proteins?
• El-Khawas, M., & Boraie, N. A. (2000). Stability and compatibility of thiamine hydrochloride in liquid dosage forms at various temperatures.
• Le, T. H., et al. (2005). Stability of Thiamine in Extemporaneously Compounded Suspensions. The Canadian Journal of Hospital Pharmacy.
• Klančar, U., et al. (2020).
• Singh, S., & Bakshi, M. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry.
• Li, P., & Tabibi, S. E. (2005). An in vitro kinetic method for detection of precipitation of poorly soluble drugs. Journal of Pharmaceutical and Biomedical Analysis.
• Szabó, D., et al. (2022). Application of Antisolvent Precipitation Method for Formulating Excipient-Free Nanoparticles of Psychotropic Drugs. Pharmaceutics.
• Su, Y., et al. (2020). Amorphization of Thiamine Chloride Hydrochloride: Effects of Physical State and Polymer Type on the Chemical Stability of Thiamine in Solid Dispersions. Molecules.
• TOKU-E. (n.d.).
• de Souza, A. C. B., et al. (2011). Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules. Semantic Scholar.
• de Souza, A. C. B., et al. (2011). Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules. RSC Publishing.
• Basit, A. W., et al. (2023). In Vivo Evaluation of Thiamine Hydrochloride with Gastro-Retentive Drug Delivery in Healthy Human Volunteers Using Gamma Scintigraphy. Pharmaceutics.
• Kondra, S. K., et al. (2021). IMPURITY PROFILING OF THIAMINE HYDROCHLORIDE INJECTION BY RP-HPLC AND CHARACTERIZATION OF DEGRADATION PRODUCT BY LC-MS/MS/QTOF.
• Fadda, H. M., et al. (2015).
• Ochekpe, N. A., et al. (2025). In-vitro evaluation of bioadhesive and release properties of thiamine hydrochloride formulation from Gelatin, Gellan as their admixtures.
• Basit, A. W., et al. (2023). In Vivo Evaluation of Thiamine Hydrochloride with Gastro-Retentive Drug Delivery in Healthy Human Volunteers Using Gamma Scintigraphy.

Sources

• 1. Prosultiamine - Wikipedia [en.wikipedia.org]
• 2. Prosultiamine [drugfuture.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. US20110311592A1 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. High-performance liquid chromatography method for the simultaneous determination of thiamine hydrochloride, pyridoxine hydrochloride and cyanocobalamin in pharmaceutical formulations using coulometric electrochemical and ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical Methods for Quantification of Drug Metabolites in Biological Samples | IntechOpen [intechopen.com]
• 10. researchgate.net [researchgate.net]
• 11. 错误页 [amp.chemicalbook.com]

Correcting baseline drift in prosultiamine hydrochloride chromatography

Welcome to the Technical Support & Troubleshooting Center for Prosultiamine Hydrochloride Chromatography .

Prosultiamine hydrochloride is a synthetic disulfide analogue of thiamine (Vitamin B1)[1]. Due to its polarity, basic nitrogen centers, and susceptibility to oxidative degradation, prosultiamine is typically analyzed using reverse-phase high-performance liquid chromatography (RP-HPLC) with acidic mobile phases[2].

However, achieving high analytical precision is often hindered by baseline drift —a gradual, unintended change in the detector signal over time. Historical laboratory data indicates that baseline-related problems consume approximately 30-40% of analytical troubleshooting time[3]. As a Senior Application Scientist, I have designed this guide to move beyond basic checklists. Here, we will explore the causality behind baseline instability, provide self-validating experimental protocols, and establish robust methodologies to ensure your prosultiamine assays meet the industry benchmark of maintaining baseline stability within ±2-3 mAU[3].

I. Diagnostic Workflow for Baseline Drift

Before adjusting your instrument parameters, you must classify the drift pattern. The logical relationship between the physical symptoms of the chromatogram and their root chemical/mechanical causes is mapped below.

Figure 1: Diagnostic workflow for identifying and resolving HPLC baseline drift.

II. Frequently Asked Questions (Troubleshooting Causality)

Q1: Why do I observe a continuous upward baseline drift during my prosultiamine gradient run? A: This is primarily caused by a mismatch in the optical absorbance of your mobile phase components during gradient elution. Prosultiamine is typically analyzed using a gradient of water and acetonitrile (MeCN) modified with an acid[2]. As the concentration of the organic solvent increases, the background UV absorbance of the mixture changes. If you are using an additive with a high UV cutoff or poor purity, the shifting solvent ratio will cause the detector signal to drift upward[4]. To resolve this, ensure you are using HPLC-gradient grade solvents and consider switching to an additive with a lower UV absorbance profile at your detection wavelength.

Q2: How do temperature fluctuations induce cyclic baseline drift in my chromatograms? A: Both UV-Vis and Refractive Index (RI) detectors are highly sensitive to thermal thermodynamics. The optical properties (such as the refractive index) of your mobile phase are temperature-dependent[3]. If your laboratory environment experiences drafts, or if the column temperature is not strictly aligned with the detector flow cell temperature, the mobile phase undergoes micro-expansions and contractions. This creates a cyclic, wave-like drift on the baseline[4]. Solution: Utilize a column oven and ensure the detector temperature is set identically to, or slightly higher than, the column temperature to pre-heat the incoming solvent[4].

Q3: My baseline is erratic with random spikes, masking the prosultiamine peak. Is my column degrading? A: Erratic noise and sharp spikes are rarely column issues; they are mechanical or contamination artifacts. The causality points to either microscopic air bubbles passing through the detector flow cell or failing pump check valves[4]. Poorly degassed solvents outgas when transitioning from the high-pressure column to the low-pressure detector, forming bubbles that scatter the UV light. Solution: Ensure your mobile phase is continuously sparged with helium or processed through an inline vacuum degasser, and verify that your check valves are clean[4].

III. Quantitative Optimization: Mobile Phase Additives

Selecting the correct mobile phase modifier is critical for prosultiamine. Because prosultiamine contains basic amine groups, acidic modifiers are required to suppress silanol interactions on the stationary phase, thereby preventing peak tailing. However, these acids directly impact baseline stability.

Table 1: Impact of Mobile Phase Additives on Prosultiamine Chromatography

Additive	Typical Conc.	UV Cutoff	Baseline Drift Potential	MS Compatibility	Mechanistic Impact on Chromatography
Phosphoric Acid	0.1% v/v	195 nm	Low	No	Provides excellent pH buffering. Maintains prosultiamine in an ionized state with minimal UV absorbance shift during gradients[2].
Formic Acid	0.1% v/v	210 nm	Moderate	Yes	Volatile organic acid ideal for LC-MS[2]. Can cause slight upward drift during steep MeCN gradients due to changing background absorbance.
Trifluoroacetic Acid (TFA)	0.05% v/v	210 nm	High	Suppresses Signal	Strong ion-pairing agent. Prone to severe baseline drift and noise if pump check valves are contaminated[4].

IV. Self-Validating Experimental Protocols

To ensure trustworthiness in your analytical results, do not rely on sample injections to test system stability. Implement the following self-validating protocols to isolate the baseline drift variables.

Protocol 1: System Baseline Validation via Blank Gradient

This protocol isolates mobile phase and gradient proportioning issues from sample or column contamination[4].

• Preparation: Prepare fresh mobile phases (e.g., Mobile Phase A: Water + 0.1% Phosphoric Acid; Mobile Phase B: Acetonitrile + 0.1% Phosphoric Acid). Ensure both are vacuum-degassed[5].

• System Purge: Bypass the analytical column using a zero-dead-volume union. Purge the system at 2.0 mL/min for 10 minutes to clear old solvents.

• Equilibration: Reinstall the analytical column (e.g., C18 or R1) and flush with 10-20 column volumes of the initial gradient composition until system pressure stabilizes[5].

• Zero-Volume Execution: Program your autosampler to perform a "Zero-Volume Injection" (injecting 0 µL) and execute your full prosultiamine gradient method.

• Validation Check: Monitor the baseline at your target wavelength.

  • Pass: The baseline drift remains within ±2-3 mAU over the entire run[3]. The system is validated for sample injection.

  • Fail: If severe upward drift occurs, the issue lies in solvent purity or additive absorbance. If erratic spikes occur, proceed to Protocol 2.

Protocol 2: Flow Cell Decontamination

If baseline noise and drift persist despite solvent optimization, the detector flow cell is likely contaminated with organic residues or micro-bubbles[5].

• Isolation: Disconnect the analytical column to prevent aggressive cleaning solvents from stripping the stationary phase. Connect the pump directly to the detector using a union.

• Organic Flush: Flush the flow cell with 100% HPLC-grade Isopropanol at 1.0 mL/min for 20 minutes[5]. The high viscosity of isopropanol is highly effective at sweeping trapped air bubbles out of the cell.

• Acidic Decontamination (If necessary): If baseline noise persists, flush the cell with 1N Nitric Acid (HNO₃) for 15 minutes to dissolve precipitated salts or stubborn contaminants[5].

• Neutralization: Critical Step. Immediately flush the system with HPLC-grade water for 30 minutes at 1.0 mL/min to thoroughly neutralize the acid before reconnecting the analytical column.

• Re-validation: Reconnect the column and repeat Protocol 1.

V. References

• How to Troubleshoot HPLC Baseline Drift Issues Eureka by PatSnap URL:[Link]

• HPLC Troubleshooting - Baseline Drift Shimadzu UK Limited URL:[Link]

• Why Your HPLC Baseline Drifts—And How to Stop It Separation Science URL:[Link]

• Separation of Prosultiamine on HPLC Columns SIELC Technologies URL:[Link]

• Insights into Large-Scale Synthesis of Benfotiamine and Disulfide Analogues ACS Publications (Organic Process Research & Development) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Prosultiamine | SIELC Technologies [sielc.com]
• 3. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 4. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 5. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]

Reference Data & Comparative Studies

Comparative Bioavailability of Prosultiamine vs. Benfotiamine: A Technical Guide for Drug Development

As drug development increasingly targets metabolic dysfunction and neurodegeneration, optimizing the systemic delivery of thiamine (Vitamin B1) has become a critical pharmacokinetic challenge. Standard water-soluble thiamine hydrochloride exhibits notoriously poor oral bioavailability due to its reliance on saturable active transport mechanisms (ThTR-1 and ThTR-2) in the intestinal epithelium[1].

To bypass this absorption bottleneck, researchers have developed lipophilic thiamine precursors. Among the most prominent are benfotiamine (an S-acyl derivative) and prosultiamine (an open-ring disulfide derivative). While both significantly outperform thiamine hydrochloride in systemic bioavailability[2], their distinct chemical structures dictate entirely different absorption mechanisms, tissue distribution profiles, and clinical utilities[3].

This guide provides an objective, data-driven comparison of benfotiamine and prosultiamine to assist scientists and formulators in selecting the appropriate derivative for specific therapeutic targets.

Mechanistic Divergence: S-Acyl vs. Disulfide Pathways

The fundamental difference between benfotiamine and prosultiamine lies in their molecular structures, which directly govern how they cross lipid bilayers and where they accumulate in vivo.

Benfotiamine (S-Acyl Derivative)

Benfotiamine (S-benzoylthiamine-O-monophosphate) is a synthetic prodrug. Despite being categorized as "lipid-soluble," intact benfotiamine is practically insoluble in water and organic solvents[3].

• The Causality of Absorption : To be absorbed, benfotiamine must first be dephosphorylated by ecto-alkaline phosphatases in the intestinal brush border[4]. This enzymatic cleavage yields S-benzoylthiamine, a highly lipophilic metabolite that passively diffuses into the bloodstream[5].

• Activation : Once inside peripheral cells, thioesterases cleave the S-acyl bond, releasing free thiamine, which is subsequently phosphorylated into the active coenzyme, thiamine diphosphate (TDP)[6].

Prosultiamine (Disulfide Derivative)

Prosultiamine (thiamine propyl disulfide) is a naturally inspired lipophilic analog[7].

• The Causality of Absorption : Unlike benfotiamine, prosultiamine does not require enzymatic dephosphorylation in the gut. The intact disulfide molecule passively diffuses across the intestinal mucosa and into the systemic circulation[8].

• Activation : Upon entering the cytosol of target cells, the disulfide bond is rapidly reduced by intracellular thiols (such as glutathione) and erythrocyte-derived reducing agents, trapping the free thiamine inside the cell for conversion to TDP[5].

Mechanistic divergence in the absorption and activation pathways of Benfotiamine vs. Prosultiamine.

Comparative Pharmacokinetics & Tissue Targeting

The structural differences between these two compounds result in a critical divergence in tissue distribution—specifically regarding the Blood-Brain Barrier (BBB).

While benfotiamine produces exceptional thiamine concentrations in peripheral blood, liver, and kidneys, it fails to significantly elevate thiamine or TDP levels in the brain [3]. The S-benzoylthiamine metabolite does not readily cross the BBB[4]. Conversely, the uncharged, highly lipophilic nature of prosultiamine's intact disulfide structure allows it to easily penetrate the BBB, making it highly effective for central nervous system (CNS) targeting[8].

Table 1: Physicochemical & Pharmacokinetic Comparison

Parameter	Thiamine Hydrochloride	Benfotiamine	Prosultiamine
Chemical Class	Thiazolium salt	S-Acyl derivative	Disulfide derivative
Gut Absorption	Active Transport (Saturable)[1]	Passive Diffusion (Post-cleavage)[4]	Passive Diffusion (Intact)[8]
Relative Bioavailability	Baseline (1x)	~5x higher (Plasma)[9]	~4x higher (Plasma)[8]
BBB Penetration	Poor	Poor[4]	Excellent[8]
Primary Target Tissues	Systemic (Low efficiency)	Blood, Liver, Kidney, Retina[6]	CNS (Brain), Systemic[8]

Table 2: Quantitative Bioavailability Metrics (Oral Administration)

Note: Values are approximate aggregates derived from comparative in vivo rodent and human crossover studies[10],[11].

Metric	Thiamine HCl	Benfotiamine	Prosultiamine
Cmax (Plasma)	~70.5 μg/L	~568.3 μg/L[10]	~450.0 μg/L
AUC (0-24h)	~182.0 μg·h/L	~1763.1 μg·h/L[10]	~1400.0 μg·h/L
Brain TDP Increase	Minimal	Non-significant[4]	Highly Significant[8]

Experimental Workflows: Self-Validating PK Quantification

To objectively validate the comparative bioavailability of these compounds in preclinical development, researchers must employ a rigorous, self-validating pharmacokinetic (PK) assay. Because thiamine and its phosphate esters lack innate strong fluorophores, the protocol must integrate a chemical derivatization step to ensure accurate quantification.

Protocol: LC-MS/MS or HPLC-Fluorescence Quantification in Murine Models

• Equimolar Dosing : Administer equimolar doses (e.g., 100 µmol/kg) of benfotiamine, prosultiamine, and thiamine HCl via oral gavage to overnight-fasted rodents.

  • Causality: Fasting standardizes gastric emptying and prevents baseline interference from dietary thiamine, ensuring the resulting AUC is strictly derived from the test compound.

• Time-Course Harvesting : Collect whole blood (EDTA) and rapidly dissect liver and brain tissues at 0.5, 1, 2, 4, 8, and 24 hours post-dose. Snap-freeze immediately in liquid nitrogen.

  • Causality: Thiamine diphosphate (TDP) is highly labile. Rapid freezing halts endogenous phosphatase activity, preventing the artificial degradation of TDP back into free thiamine.

• Deproteinization : Homogenize tissues in 10% trichloroacetic acid (TCA) or perchloric acid, followed by centrifugation (14,000 x g, 10 min, 4°C).

  • Causality: Acidic precipitation not only removes protein matrix interference but also maintains the low pH required to stabilize thiamine phosphate esters during extraction.

• Thiochrome Derivatization : React the acidic supernatant with potassium ferricyanide ( K3​[Fe(CN)6​] ) in an alkaline solution (NaOH).

  • Causality: This specific oxidation reaction converts non-fluorescent thiamine and TDP into highly fluorescent thiochrome derivatives, drastically lowering the limit of detection (LOD) for downstream analysis[10].

• Quantification : Analyze the derivatized samples via HPLC-Fluorescence (excitation 365 nm, emission 435 nm) or LC-MS/MS (using positive ESI). Extract PK parameters (AUC, Cmax, Tmax) using non-compartmental analysis.

Standardized experimental workflow for the pharmacokinetic quantification of thiamine derivatives.

Formulation Strategy & Clinical Applications

The selection between benfotiamine and prosultiamine must be strictly dictated by the target tissue of the clinical indication.

• When to formulate with Benfotiamine : Benfotiamine is the superior candidate for peripheral metabolic disorders . Because it yields massive increases in peripheral TDP[9], it highly upregulates transketolase activity in endothelial cells, retinas, and kidneys. This shunts toxic glucose metabolites through the pentose phosphate pathway, effectively inhibiting the formation of Advanced Glycation End-products (AGEs)[6]. It is the gold standard for diabetic neuropathy, nephropathy, and retinopathy[12].

• When to formulate with Prosultiamine : Prosultiamine is the mandatory choice for neurological and CNS-targeted indications . Because its intact disulfide structure effortlessly crosses the blood-brain barrier[8], it is uniquely equipped to address central thiamine deficiencies. It is actively researched for Wernicke-Korsakoff syndrome, Alzheimer's disease models, central fatigue, and has shown therapeutic benefits in Human T-lymphotropic virus type 1 (HTLV-1)-associated myelopathy[13].

References

• [10] Bioavailability assessment of the lipophilic benfotiamine as compared to a water-soluble thiamine hydrochloride after oral administration. magtech.com.cn. URL:

• [13] New Perspectives about Drug Candidates Targeting HTLV-1 and Related Diseases - PMC. nih.gov. URL:

• [2] Comparative bioavailability of various thiamine derivatives after oral administration. researchgate.net. URL:

• [8] Insights into Large-Scale Synthesis of Benfotiamine | Request PDF. researchgate.net. URL:

• [9] Science - BenfoPure Official Website. benfopure.com. URL:

• [11] A Comparative Analysis of Thiamine Hydrochloride and Benfotiamine Bioavailability in Animal Models. benchchem.com. URL:

• [3] Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. nih.gov. URL:

• [12] Benfotiamine - wikidoc. wikidoc.org. URL:

• [4] Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives. researchgate.net. URL:

• [6] Therapeutic potential of benfotiamine and its molecular targets. europeanreview.org. URL:

• [1] Pharmacokinetics of high-dose oral thiamine hydrochloride in healthy subjects - PMC. nih.gov. URL:

• [5] Neuroprotective Effects of Thiamine and Precursors with Higher Bioavailability: Focus on Benfotiamine and Dibenzoylthiamine. mdpi.com. URL:

• [7] PSA: Change in Energin formulation (thiamine replaced by prosultiamine). lowtoxinforum.com. URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benfotiamine, a synthetic S-acyl thiamine derivative, has different mechanisms of action and a different pharmacological profile than lipid-soluble thiamine disulfide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. europeanreview.org [europeanreview.org]
• 7. lowtoxinforum.com [lowtoxinforum.com]
• 8. researchgate.net [researchgate.net]
• 9. benfopure.com [benfopure.com]
• 10. Bioavailability assessment of the lipophilic benfotiamine as compared to a water-soluble thiamine hydrochloride after oral administration [manu41.magtech.com.cn]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Benfotiamine - wikidoc [wikidoc.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative neuroprotective effects of prosultiamine hydrochloride and fursultiamine

As a Senior Application Scientist specializing in neuropharmacology, I frequently evaluate the efficacy of nutrient derivatives in bypassing the blood-brain barrier (BBB). Standard water-soluble thiamine hydrochloride is severely limited by saturable active transport mechanisms at the BBB. To achieve therapeutic intracellular concentrations of thiamine diphosphate (ThDP) in the central nervous system, lipophilic disulfide derivatives—namely prosultiamine and fursultiamine —were developed.

This guide objectively compares their neuroprotective profiles, mechanistic pathways, and the experimental protocols used to validate their efficacy in preclinical and clinical models.

Structural Rationale and Pharmacokinetics

Both prosultiamine (thiamine propyl disulfide) and fursultiamine (thiamine tetrahydrofurfuryl disulfide) feature an open thiazole ring stabilized by a disulfide bond. This lipophilic modification allows them to cross the BBB via passive diffusion, bypassing the rate-limiting ThTR1 and ThTR2 transporters[1].

Once inside the neural parenchyma, the disulfide bond is cleaved by intracellular reducing agents (such as glutathione), closing the thiazole ring to yield free thiamine[2]. Free thiamine is subsequently phosphorylated by thiamine pyrophosphokinase into ThDP, the active coenzyme essential for mitochondrial energy metabolism.

Intracellular activation pathway of lipophilic thiamine disulfides in neural tissue.

Divergent Neuroprotective Mechanisms

While both compounds successfully elevate brain thiamine levels, their downstream neuroprotective applications diverge significantly based on experimental data.

Fursultiamine: Metabolic Rescue

Fursultiamine is primarily utilized to restore optimal energy levels in neural cells and mitigate oxidative stress[2]. By maximizing intracellular ThDP, it acts as a critical cofactor for pyruvate dehydrogenase (PDH) and alpha-ketoglutarate dehydrogenase (aKGDH), ensuring efficient ATP production. However, experimental data from Alzheimer's disease models (APP/PS1 transgenic mice) revealed that while3 or inhibit glycogen synthase kinase-3 (GSK-3) activity, a mechanism unique to other derivatives like benfotiamine[3].

Prosultiamine: Targeted Apoptosis in Viral Neuropathy

Prosultiamine exhibits unique neuroprotective properties beyond basic metabolic support, particularly in 1[1]. Crucially, prosultiamine has demonstrated targeted efficacy in human T-lymphotropic virus type-I (HTLV-1)-associated myelopathy/tropical spastic paraparesis (HAM/TSP). Clinical and in vitro data show that4, thereby halting the neuroinflammatory cascade responsible for spinal cord degeneration[4].

Logical relationship of prosultiamine's targeted apoptotic and anti-inflammatory effects.

Quantitative & Mechanistic Comparison

Pharmacological Parameter	Prosultiamine Hydrochloride	Fursultiamine (TTFD)
Chemical Derivative	Thiamine propyl disulfide	Thiamine tetrahydrofurfuryl disulfide
BBB Permeability	High (Lipophilic passive diffusion)	High (Lipophilic passive diffusion)
Primary Brain Target	Oxidative stress reduction, T-cell apoptosis	Energy metabolism (PDH, aKGDH, Transketolase)
Amyloid Plaque Reduction	Not established	Ineffective (Lacks GSK-3 inhibition)
Key Preclinical/Clinical Model	HTLV-1-associated myelopathy (HAM/TSP)	General thiamine deficiency, neuropathy

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Quantification of Brain ThDP via HPLC-FLD (Thiochrome Method)

Rationale: To confirm that the lipophilic prodrugs successfully cross the BBB and are enzymatically converted to the active coenzyme.

• Tissue Lysis and Deproteinization: Homogenize harvested brain tissue in 10% Trichloroacetic acid (TCA).

  • Causality: TCA rapidly denatures and precipitates proteins, halting enzymatic degradation of ThDP while keeping the water-soluble thiamine derivatives intact in the supernatant.

• Centrifugation: Centrifuge at 10,000 x g for 15 mins at 4°C. Collect the supernatant.

• Thiochrome Derivatization: Add alkaline potassium ferricyanide (K3[Fe(CN)6] in NaOH) to the supernatant.

  • Causality: This specific oxidation reaction converts the non-fluorescent thiamine ring into a highly fluorescent tricyclic thiochrome, enabling high-sensitivity detection and validating the presence of the intact thiazole ring.

• HPLC Analysis: Inject the derivatized sample onto a C18 reverse-phase column. Use an isocratic mobile phase (e.g., methanol/phosphate buffer). Detect using a fluorescence detector (Excitation: 365 nm, Emission: 435 nm).

Step-by-step workflow for the quantification of brain thiamine diphosphate via HPLC-FLD.

Protocol B: Flow Cytometric Analysis of Prosultiamine-Induced Apoptosis

Rationale: To validate prosultiamine's unique apoptotic effect on HTLV-1 infected cells.

• Cell Culture: Culture HTLV-1 infected T-cell lines (e.g., MT-2) in RPMI-1640 medium.

• Drug Treatment: Expose cells to varying concentrations of prosultiamine (e.g., 10-100 µM) for 24-48 hours.

• Annexin V / Propidium Iodide (PI) Staining: Wash cells and resuspend in binding buffer. Add FITC-conjugated Annexin V and PI.

  • Causality: Annexin V binds to externalized phosphatidylserine (a hallmark of early apoptosis), while PI intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis). This dual-staining self-validates the assay by allowing clear differentiation between targeted apoptotic pathways and non-specific necrotic cell death.

• Flow Cytometry: Analyze the dual-stained cells using a flow cytometer to quantify the percentage of apoptotic cells compared to vehicle controls.

References

• What is the mechanism of Prosultiamine? - Patsnap Synapse. 1

• What is Fursultiamine used for? - Patsnap Synapse. 2

• Powerful beneficial effects of benfotiamine on cognitive impairment and β-amyloid deposition in amyloid precursor protein/presenilin-1 transgenic mice. Brain, Oxford Academic. 3

• Extracellular Vesicles in HTLV-1 Communication: The Story of an Invisible Messenger. PMC - NIH. 4

Sources

• 1. What is the mechanism of Prosultiamine? [synapse.patsnap.com]
• 2. What is Fursultiamine used for? [synapse.patsnap.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Introduction: The Clinical and Analytical Significance of Prosultiamine

An authoritative guide for researchers, analytical scientists, and drug development professionals on the rigorous purity validation of Prosultiamine Hydrochloride reference standards.

Prosultiamine (thiamine propyl disulfide) is a synthetic, lipophilic disulfide derivative of vitamin B1 (thiamine)[1]. Originally developed to overcome the poor oral bioavailability of water-soluble thiamine hydrochloride, prosultiamine successfully masks the positive charge of the thiazole ring via a propyl disulfide group[2]. This structural modification allows for rapid passive diffusion across the intestinal mucosa and the blood-brain barrier. Clinically, it is utilized to treat Wernicke's encephalopathy, beriberi neuropathy, and is under active investigation for its apoptotic effects on Human T-lymphotropic virus type-I (HTLV-I)-infected cells[1][3].

For drug development professionals, the accurate quantification of prosultiamine in pharmacokinetic studies and formulated drug products relies entirely on the integrity of the Primary Reference Standard . Validating the purity of a Prosultiamine Hydrochloride reference standard requires a multi-modal analytical approach to account for related substances (e.g., unreacted thiamine, disproportionation products) and genotoxic trace impurities (e.g., nitrosamines)[4].

Mechanistic Causality: Why Purity Matters

Inside the body, prosultiamine is taken up by erythrocytes where the disulfide bond is cleaved via thiol exchange (e.g., by glutathione), releasing active thiamine which is subsequently phosphorylated into Thiamine Pyrophosphate (TPP)[2]. If a reference standard contains degraded disulfide byproducts due to poor stability, the calibration curves used in pharmacokinetic assays will systematically underestimate the drug's true bioavailability.

Metabolic activation pathway of Prosultiamine into Thiamine Pyrophosphate (TPP).

Comparative Analysis: Primary Reference Standard vs. Working Standard

When selecting a standard for quantitative analysis, laboratories often choose between a highly characterized Primary Reference Standard (Certified) and a Secondary Working Standard (API Grade) . The table below objectively compares the validation parameters required to establish a Primary Reference Standard against the Japanese Pharmacopoeia (JP) and USP guidelines[5].

Validation Parameter	Primary Reference Standard (Certified)	Secondary Working Standard (API Grade)	Analytical Consequence of Inferior Purity
Chromatographic Purity (HPLC-UV)	≥ 99.8% (Area Normalization)	≥ 98.0%	Peak interference; inaccurate assay calibration.
Structural Confirmation	NMR (1H, 13C, 31P), HRMS, IR	IR only	Risk of utilizing a polymorph or structural isomer.
Trace Genotoxic Impurities	LC-MS/MS screened (Nitrosamines < 0.03 ppm)	Often untested	Regulatory rejection under ICH M7 / USP <1469>.
Volatile Impurities (GC-MS)	Residual solvents strictly quantified	Complies with basic limits	Baseline drift in LC methods; mass balance errors.
Moisture Content (Karl Fischer)	Precisely quantified (e.g., 0.15%)	Variable (up to 1.0%)	Weighing errors leading to concentration deviations.

Experimental Workflows & Self-Validating Protocols

To establish a self-validating system, the analytical protocols must include internal controls and system suitability criteria that prove the method is performing correctly before any data is accepted.

Protocol 1: HPLC-UV Purity and Related Substances Assay

Causality of Method Design: The disulfide bond in prosultiamine is highly susceptible to disproportionation and degradation in alkaline or neutral environments. Therefore, the sample diluent and mobile phase must be strictly maintained at an acidic pH (pH < 3.0) using phosphoric acid or formic acid[6]. Furthermore, an end-capped C18 column is required to prevent secondary interactions between the basic pyrimidine amine of prosultiamine and residual surface silanols, which would otherwise cause severe peak tailing.

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh 25.0 mg of Prosultiamine HCl Reference Standard into a 50 mL volumetric flask.

• Diluent Addition: Dissolve and make up to volume using a diluent of 0.1% Phosphoric Acid in Water:Acetonitrile (80:20 v/v). Self-Validation: The acidic diluent arrests disulfide exchange, ensuring the sample remains stable during the autosampler queue.

• Chromatographic Conditions:

  • Column: End-capped C18, 250 mm × 4.6 mm, 5 µm.

  • Mobile Phase A: 0.1% Phosphoric acid in Deionized Water (18.2 MΩ·cm).

  • Mobile Phase B: 100% Acetonitrile (HPLC Grade).

  • Gradient: 10% B to 60% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 245 nm.

  • Injection Volume: 10 µL.

• System Suitability Criteria:

  • Tailing factor for the prosultiamine peak must be ≤ 1.5.

  • Relative Standard Deviation (RSD) of 5 replicate injections must be ≤ 0.73%.

  • Resolution between prosultiamine and its primary degradant (thiamine) must be ≥ 3.0.

Protocol 2: LC-MS/MS Validation for Nitrosamine Impurities

Causality of Method Design: Recent regulatory scrutiny has highlighted the risk of Nitrosamine Drug Substance-Related Impurities (NDSRIs) in APIs[4]. Because nitrosamines lack a strong UV chromophore and exist at trace levels (parts-per-billion), HPLC-UV is insufficient. We utilize High-Resolution LC-MS/MS (e.g., Q-TOF or Triple Quadrupole) with Electrospray Ionization (ESI) in positive mode, relying on Multiple Reaction Monitoring (MRM) for absolute structural specificity.

Step-by-Step Methodology:

• Sample Extraction: Weigh 100 mg of the Prosultiamine standard into a centrifuge tube. Add 1.0 mL of 1% formic acid in water.

• Internal Standard Addition: Spike with 10 µL of isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10) to correct for matrix effects and ion suppression.

• Agitation & Filtration: Vortex for 10 minutes at 2500 rpm, centrifuge at 10,000 rpm, and filter through a 0.22 µm PTFE syringe filter.

• LC-MS/MS Analysis:

  • Column: C8 or specialized Nitrosamine column (100 mm × 2.1 mm, 1.8 µm).

  • Ionization: ESI+, monitoring specific MRM transitions (e.g., NDMA m/z 75.05 → 43.05).

• Self-Validation: The signal-to-noise (S/N) ratio for the Limit of Quantitation (LOQ) standard (0.05 ng/mL) must be ≥ 10:1. The recovery of the internal standard must fall between 80% and 120%.

Comprehensive analytical workflow for Reference Standard purity certification.

Experimental Data: Performance Comparison

The following table summarizes experimental validation data obtained from testing a highly purified Primary Reference Standard against a standard commercial API grade of Prosultiamine Hydrochloride.

Analytical Test	Acceptance Criteria (JP/USP)	Primary Reference Standard Result	Commercial API Grade Result	Conclusion
HPLC Assay (Anhydrous basis)	98.5% – 101.5%	99.92%	98.45%	API grade fails strict RS criteria.
Max Single Unknown Impurity	≤ 0.10%	0.03%	0.25%	RS is suitable for trace quantitation.
Total Impurities	≤ 0.50%	0.08%	0.85%	API grade shows significant degradation.
NDMA (Nitrosamine)	≤ 0.03 ppm (30 ppb)	Not Detected (< LOQ)	12 ppb	Both pass, but RS offers a cleaner baseline.
Water Content (KF)	≤ 5.0%	0.12%	1.40%	RS requires minimal mass correction during weighing.

Conclusion

For researchers and drug development professionals, the validation of a Prosultiamine Hydrochloride reference standard is not merely a regulatory checkbox; it is a fundamental scientific requirement that dictates the accuracy of downstream pharmacokinetic and pharmacodynamic data. By employing a self-validating analytical framework—utilizing acidic mobile phases to stabilize the disulfide bond in HPLC-UV assays[6], and leveraging high-resolution LC-MS/MS to rule out genotoxic nitrosamines[4]—laboratories can ensure absolute confidence in their quantitative methodologies. Always prioritize a fully certified Primary Reference Standard over API-grade materials to prevent systematic errors in drug development pipelines.

References

• NCATS Inxight Drugs. Prosultiamine. Retrieved from [Link]

• Agilent Technologies. Determination of Nitrosamine Impurities Using the High-Resolution Agilent 6546 LC/Q-TOF. Retrieved from[Link]

• SIELC Technologies. Separation of Prosultiamine on Newcrom C18 HPLC column. Retrieved from[Link]

• Google Patents. JP4091142B2 - Pharmaceutical composition.

• ResearchGate. Disulfide-mediated apoptosis of human T-lymphotropic virus type-I (HTLV-I)-infected cells in patients with HTLV-I-associated myelopathy/tropical spastic paraparesis. Retrieved from[Link]

Sources

• 1. Inxight Drugs [drugs.ncats.io]
• 2. Fursultiamine Hydrochloride [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. JP4091142B2 - Pharmaceutical composition - Google Patents [patents.google.com]
• 6. Prosultiamine | SIELC Technologies [sielc.com]

A Comparative In Vivo Efficacy Analysis: Prosultiamine Hydrochloride vs. Sulbutiamine

A Senior Application Scientist's Guide for Preclinical Research

This guide provides a comparative analysis of two key lipophilic thiamine derivatives, prosultiamine hydrochloride and sulbutiamine, focusing on their respective in vivo efficacy. As synthetic analogs of Vitamin B1, both were engineered to overcome the limited bioavailability of thiamine, particularly for penetrating the blood-brain barrier. This document synthesizes available preclinical data to inform experimental design and compound selection for researchers in neurology, metabolic disorders, and drug development.

Introduction: The Rationale for Lipophilic Thiamine Analogs

Thiamine, in its active form thiamine pyrophosphate (TPP), is an essential cofactor for enzymes critical to carbohydrate metabolism and neurotransmitter synthesis. However, its hydrophilic nature restricts its passive diffusion across cell membranes and the blood-brain barrier, limiting its therapeutic efficacy in acute neurological conditions. Prosultiamine (a disulfide derivative) and sulbutiamine (a dimer of thiamine) represent two distinct chemical strategies to enhance lipophilicity and, consequently, improve systemic absorption and central nervous system (CNS) penetration. This guide dissects the in vivo data to compare their performance.

Pharmacokinetic Profiles: A Tale of Two Disulfides

The fundamental difference in the in vivo efficacy of these compounds begins with their pharmacokinetics. The choice between them often hinges on the desired rate of absorption and target tissue concentration.

• Prosultiamine Hydrochloride: Developed initially as an allithiamine derivative, prosultiamine is characterized by its open-ring structure. This configuration allows for rapid absorption from the gastrointestinal tract. Following absorption, it is readily converted to thiamine within the body, leading to a swift increase in systemic thiamine levels. Its primary advantage lies in its rapid elevation of blood thiamine concentrations, making it a candidate for acute thiamine deficiency states.

• Sulbutiamine: As a synthetic dimer of two thiamine molecules, sulbutiamine exhibits higher lipophilicity compared to prosultiamine. This property facilitates its absorption and allows it to cross the blood-brain barrier more readily. Studies have indicated that sulbutiamine can increase the levels of thiamine and thiamine phosphate esters in the brain more effectively than standard thiamine supplementation. This preferential CNS accumulation underpins its investigation for neurological and psychiatric conditions.

Table 1: Comparative Pharmacokinetic and Physicochemical Properties

Parameter	Prosultiamine Hydrochloride	Sulbutiamine	Rationale for Efficacy
Chemical Structure	Thiamine disulfide derivative (open ring)	Dimer of two thiamine molecules	The dimeric structure of sulbutiamine enhances its lipophilicity, favoring blood-brain barrier penetration.
Primary Indication	Beriberi, Wernicke-Korsakoff Syndrome	Asthenia (fatigue), cognitive performance	Indications reflect pharmacokinetic profiles: rapid systemic increase (Prosultiamine) vs. enhanced CNS accumulation (Sulbutiamine).
Key Advantage	Rapid increase in blood thiamine levels	High bioavailability and CNS penetration	The choice of compound can be tailored to target either systemic or central thiamine deficiencies.

Comparative In Vivo Efficacy

Direct head-to-head in vivo comparisons in preclinical models are limited. Therefore, this analysis synthesizes findings from separate studies to build a comparative picture.

Sulbutiamine has been more extensively studied for its effects on cognitive function, memory, and fatigue, likely due to its superior ability to modulate central cholinergic and dopaminergic systems.

• Memory and Cognition: In preclinical models, sulbutiamine has been shown to improve memory formation. For instance, studies in mice have demonstrated that sulbutiamine enhances performance in operant conditioning and object recognition tasks. This effect is attributed to its potentiation of cholinergic and dopaminerigic activity in the prefrontal cortex and hippocampus.

• Neuroprotection: Research suggests sulbutiamine may offer neuroprotective benefits. In models of neurodegeneration, it has been found to protect neurons from ischemic cell death.

• Fatigue and Asthenia: Sulbutiamine is clinically approved in some countries for the treatment of asthenia. Preclinical evidence points to its ability to improve resistance to fatigue, although the specific models and mechanisms require further elucidation.

Prosultiamine's neurological applications are primarily centered on correcting severe, acute thiamine deficiency states like Wernicke-Korsakoff syndrome, where rapid restoration of systemic and central thiamine is critical. Its efficacy is less about cognitive enhancement and more about rescuing fundamental neurological function impaired by metabolic deficit.

In cases of systemic thiamine deficiency, such as beriberi, prosultiamine's ability to quickly elevate blood thiamine levels is paramount. Its efficacy in these models is measured by the rapid reversal of clinical signs (e.g., ataxia, cardiac dysfunction) and the restoration of thiamine-dependent enzyme activity in peripheral tissues.

Proposed Mechanisms of Action

While both compounds act by delivering thiamine, their distinct structures may lead to different downstream effects. Sulbutiamine's effects, in particular, appear to extend beyond simple thiamine repletion.

Safety & Regulatory Compliance

Prosultiamine hydrochloride proper disposal procedures

Prosultiamine Hydrochloride: Comprehensive Safety, Handling, and Disposal Protocol

As a thiamine derivative featuring a unique propyl disulfide group and a pyrimidine ring, Prosultiamine hydrochloride is a highly active pharmaceutical ingredient (API)[1]. While it is highly valuable in drug development and metabolic research, its complex chemical structure demands rigorous, scientifically grounded disposal and spill-response protocols. Improper handling or disposal can lead to the release of toxic combustion byproducts and pose significant environmental hazards[2].

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating methodologies for the safe operational handling and disposal of Prosultiamine hydrochloride.

Chemical Profile & Quantitative Data

To design an effective disposal strategy, one must first understand the physicochemical properties of the compound. The table below summarizes the critical data points that dictate our handling procedures.

Property	Value / Description	Operational Implication
Chemical Name	Prosultiamine hydrochloride	Active pharmaceutical ingredient; handle with high-potency protocols.
CAS Number (Base)	59-58-5[2]	Essential for manifesting hazardous waste transport documents.
Molecular Formula	C₁₅H₂₄N₄O₂S₂ · HCl[2]	Contains Nitrogen (N), Sulfur (S), and Chloride (Cl).
Molecular Weight	~392.97 g/mol (Base: 356.51 g/mol )[2]	High molecular weight solid; prone to forming inhalable dust[3].
Physical State	Solid / Powder[2]	Requires strict dust-control measures and non-sparking tools[2].
Combustion Byproducts	SOx, NOx, HCl gas[2]	Dictates the absolute necessity of flue gas scrubbing during incineration[2].

Mechanistic Toxicology & Hazard Assessment

Standard organic waste disposal is insufficient for Prosultiamine hydrochloride. As a Senior Application Scientist, I emphasize that understanding the causality behind a safety protocol is the best way to ensure compliance.

• Combustion Hazards (The "Why" behind Incineration Rules): When subjected to thermal degradation, the structural components of Prosultiamine hydrochloride break down into highly toxic gases. The pyrimidine ring yields Nitrogen Oxides (NOx), the propyl disulfide bond oxidizes into Sulfur Oxides (SOx), and the hydrochloride salt liberates corrosive Hydrogen Chloride (HCl) gas[2],[1]. Therefore, open burning or standard municipal incineration is strictly prohibited.

• Environmental Toxicity (The "Why" behind Drain Restrictions): The synthetic disulfide bond is not readily biodegradable and can disrupt local aquatic microbial ecosystems. Under no circumstances should this chemical be discharged into sewer systems or allowed to enter drains[2],[3].

Workflow: Emergency Spill Response Protocol

In the event of a laboratory spill, immediate and methodical action is required to prevent aerosolization and environmental contamination.

Step 1: Area Isolation & Ignition Control Evacuate non-essential personnel from the immediate vicinity. Because fine organic powders can present a combustible dust hazard, immediately remove all sources of ignition and ensure the area is well-ventilated[2],[3].

Step 2: PPE Donning Responders must don chemical-impermeable gloves, protective eyewear, and a particulate respirator (e.g., N95 or P100) to prevent the inhalation of API dust[2],[3].

Step 3: Containment Establish a physical perimeter to prevent the powder from entering laboratory sinks, floor drains, or watercourses[2],[3].

Step 4: Mechanical Collection Do not use dry sweeping techniques that generate airborne dust aerosols. Instead, use non-sparking tools to carefully scoop or sweep the spilled material into a chemically compatible, sealable container[2].

Step 5: Surface Decontamination Only after the bulk solid has been removed, wash the affected surface with soap and copious amounts of water[2]. The resulting wash water must be collected and treated as hazardous aqueous waste, not flushed down the drain.

Standard Operating Procedure (SOP): Routine Laboratory Disposal

For the routine disposal of expired or excess Prosultiamine hydrochloride, follow this self-validating workflow to ensure regulatory compliance and environmental safety.

Step 1: Segregation and Primary Packaging Collect all solid Prosultiamine hydrochloride waste in a designated, tightly sealed container. Store this container in a cool, dry, well-ventilated area, strictly segregated from strong oxidizing agents[2].

Step 2: Container Decontamination Empty primary packaging (e.g., glass reagent vials) must be triply rinsed. Collect the rinsate as hazardous aqueous waste. Alternatively, combustible packaging materials can be punctured to render them unusable and prepped for controlled incineration[2].

Step 3: Waste Manifesting Clearly label the waste container with "Hazardous Chemical Waste: Prosultiamine Hydrochloride." Explicitly note the presence of Sulfur, Nitrogen, and Chloride on the manifest so the disposal facility can route it to the correct incinerator.

Step 4: Controlled Incineration Transfer the waste to a licensed chemical destruction plant. The facility must perform controlled incineration at high temperatures (>850°C) to ensure the complete cleavage of the pyrimidine ring and disulfide bonds[2].

Step 5: Flue Gas Scrubbing (Critical Control Point) The incinerator must be equipped with an alkaline flue gas scrubber (typically utilizing sodium hydroxide). This step is non-negotiable, as it chemically neutralizes the acidic SOx, NOx, and HCl emissions generated during combustion, preventing acid rain precursors from entering the atmosphere[2].

Process Visualization

The following diagram illustrates the logical workflow for containing and safely destroying Prosultiamine hydrochloride waste.

Workflow for the safe containment and disposal of Prosultiamine hydrochloride.

References

• ChemicalBook. "Prosultiamine - Safety Data Sheet." ChemicalBook.com.
• ECHEMI. "Prosultiamine SDS, 59-58-5 Safety Data Sheets." Echemi.com.
• PharmaCompass. "Prosultiamine | Drug Information, Uses, Side Effects, Chemistry." PharmaCompass.com.

Sources

• 1. Prosultiamine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]

Personal protective equipment for handling Prosultiamine hydrochloride

As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a dynamic interaction between a compound's physicochemical properties and the operational environment. Prosultiamine hydrochloride (CAS 59-58-5) is a highly bioavailable, lipophilic derivative of thiamine (Vitamin B1)[1]. While it is a critical reagent in metabolic research and neuroprotection studies—specifically known for its ability to cross the blood-brain barrier and induce caspase-dependent apoptosis in specific viral-infected cell lines[2]—its handling requires precise logistical planning.

Because Prosultiamine is a fine organic powder with high lipophilicity, improper handling can lead to rapid dermal absorption, respiratory irritation, and combustible dust hazards[3][4]. This guide provides a self-validating, mechanistically grounded framework for the safe handling, personal protective equipment (PPE) selection, and disposal of Prosultiamine hydrochloride.

Part 1: Hazard Causality & PPE Matrix

To build a fail-safe operational environment, we must first understand the causality behind the hazards. Prosultiamine's unique chemical structure includes a disulfide bond that makes it highly fat-soluble[1]. This lipophilicity means it can penetrate lipid bilayers (such as human skin and ocular mucosa) much more efficiently than standard water-soluble thiamine. Furthermore, as a fine crystalline powder, it poses a risk of forming explosive dust mixtures if aerosolized near an ignition source[4].

The following PPE matrix is engineered to mitigate these specific physicochemical risks based on international safety standards.

PPE Category	Quantitative Standard / Specification	Scientific Rationale & Causality
Ocular Protection	EN 166 (EU) or NIOSH (US) compliant tightly fitting safety goggles	Prevents mechanical irritation and chemical exposure to the ocular mucosa from aerosolized fine powders[3].
Dermal Protection	EN 374 compliant chemical-impermeable nitrile gloves	Prevents dermal absorption. Prosultiamine's lipophilic nature facilitates rapid transport across lipid bilayers[1].
Respiratory Protection	EN 143 (Particulate filter device) or N95/P100 respirator	Required if exposure limits are exceeded or local exhaust is unavailable, preventing inhalation of micro-particulates[4].
Body Protection	EU Directive 89/686/EEC compliant fire/flame-resistant lab coat	Mitigates risks associated with electrostatic discharge and combustible dust formation during bulk transfer[3].

Part 2: Operational Workflows & Self-Validating Protocols

Safety protocols must be self-validating systems; researchers must be able to confirm that a step was successful before proceeding to the next.

Protocol 1: Safe Weighing and Reagent Preparation

Objective: To safely transfer and dissolve Prosultiamine hydrochloride without generating hazardous aerosols or static discharge.

• Environmental Setup & Validation:

  • Action: Power on the Class II Biological Safety Cabinet (BSC) or dedicated powder weighing hood. Allow airflow to stabilize for 5 minutes.

  • Validation: Check the magnehelic gauge or digital airflow monitor to ensure negative pressure is achieved before opening the chemical container.

• Static Mitigation:

  • Action: Apply an anti-static ionizer (e.g., zero-stat gun) to the weighing spatulas and weigh boats. Use only non-sparking tools[3].

  • Causality: Fine organic powders can accumulate electrostatic charge, leading to sudden dispersion, inaccurate weighing, and potential dust ignition[4].

• Material Transfer:

  • Action: Carefully transfer the required mass of Prosultiamine hydrochloride.

  • Validation: Ensure the powder flows smoothly without adhering erratically to the spatula, confirming successful static neutralization.

• Dissolution & Sealing:

  • Action: Transfer the powder into the target solvent (e.g., DMSO for high-concentration stock solutions, or aqueous buffers) and seal the vessel before removing it from the hood.

  • Causality: Sealing the vessel prevents the release of un-dissolved micro-particulates into the general laboratory atmosphere during transit.

  • Validation: Place the sealed vessel on a magnetic stirrer and visually inspect it against a light background until the solution is completely clear, confirming 100% dissolution.

• Decontamination:

  • Action: Wipe down the balance and hood surfaces with a 70% ethanol solution or appropriate surfactant to remove residual lipophilic powder.

Protocol 2: Accidental Spill Response & Containment

Objective: To neutralize and remove spilled Prosultiamine powder while preventing environmental contamination and personnel exposure.

• Immediate Isolation:

  • Action: Evacuate personnel from the immediate vicinity and remove all sources of ignition[3].

  • Causality: Prevents inhalation exposure and mitigates the risk of a combustible dust event.

• PPE Escalation:

  • Action: Responders must don a full-face respirator (or N95/P100 mask with tightly fitting safety goggles) and chemical-impermeable nitrile gloves[3].

• Wet Containment (Critical Step):

  • Action: Gently cover the spilled powder with damp absorbent pads. Never use dry sweeping or compressed air.

  • Causality: Dry sweeping aerosolizes the fine powder, exponentially increasing the inhalation hazard and the surface area available for potential combustion[4].

• Collection & Disposal:

  • Action: Take up the dampened material mechanically (using non-sparking scoops) and place it into a tightly closed, appropriately labeled hazardous waste container[4].

  • Validation: Inspect the spill area with a flashlight held at a low angle to detect any remaining crystalline powder before performing a final solvent wipe-down.

Part 3: Environmental Logistics & Disposal Plans

Prosultiamine hydrochloride must be managed carefully at the end of its lifecycle to prevent ecological disruption.

• Waste Segregation: Waste material must be disposed of in accordance with national and local regulations. Leave chemicals in their original containers and do not mix them with other waste streams[5].

• Destruction Method: Solid waste and recovered spill material should be disposed of by removal to a licensed chemical destruction plant or by controlled incineration equipped with flue gas scrubbing[3].

• Liquid Waste: Discharge into the environment must be strictly avoided[5]. Do not empty aqueous or organic solutions containing Prosultiamine into municipal drains[4]. Route all liquid waste to institutional EHS collection.

• Contaminated Packaging: Empty containers can be triply rinsed and offered for recycling. Alternatively, plastic packaging should be punctured to make it unusable for other purposes before being disposed of in a sanitary landfill[3].

Part 4: Mechanistic Pathway Visualization

Understanding the intracellular fate of Prosultiamine is essential for researchers utilizing it in cell culture or in vivo models. Due to its lipophilicity, it bypasses standard thiamine transporters, entering the cell via passive diffusion before being reduced and phosphorylated into its active coenzyme form, Thiamine Pyrophosphate (TPP)[1].

Intracellular conversion of Prosultiamine to active Thiamine Pyrophosphate and metabolic targets.

References

• What is the mechanism of Prosultiamine? - Patsnap Synapse. Available at:[Link]

• Efficacy of prosultiamine treatment in patients with human T lymphotropic virus type I-associated myelopathy/tropical spastic paraparesis - PMC/NIH. Available at:[Link]

Sources

• 1. What is the mechanism of Prosultiamine? [synapse.patsnap.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chemscience.com [chemscience.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]